(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

• CAS: 718617-86-8

Core Science & Biosynthesis

Stereochemical Properties and Synthetic Utility of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

Executive Summary

(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (also known as dimethyl cis-2,3-epoxysuccinate) is a highly versatile, stereochemically rich building block in modern organic synthesis and drug development[1]. Characterized by a strained three-membered oxirane ring flanked by two electron-withdrawing ester groups, this molecule serves as a premier electrophilic warhead in covalent enzyme inhibitors and a prochiral substrate for asymmetric synthesis[2].

This technical guide explores the causal relationship between the molecule's meso stereochemistry and its reactivity, detailing field-proven protocols for its synthesis, enzymatic desymmetrization, and application in targeting critical biological pathways.

Stereochemical Fundamentals & Mechanistic Causality

The Meso Architecture

The IUPAC designation (2R,3S) explicitly defines the stereocenters of the oxirane ring. Because the molecule possesses identical substituents (methoxycarbonyl groups) on both chiral centers and exhibits a cis configuration, it contains an internal plane of symmetry ( σ ). This symmetry renders the molecule achiral overall—a meso compound[1].

The causality of its synthetic value lies in this exact symmetry: the two oxirane carbons (C2 and C3) are enantiotopic. Attack by a nucleophile at either carbon proceeds via an SN​2 trajectory, demanding strict inversion of configuration at the site of attack.

Desymmetrization and the SN​2 Trajectory

When a nucleophile attacks the meso-epoxide, the oxirane ring opens in an anti fashion.

• Path A (Attack at C2): The (2R) center inverts to (2S), while the (3S) center remains unchanged. The product is the (2S,3S)-threo adduct.

• Path B (Attack at C3): The (3S) center inverts to (3R), while the (2R) center remains unchanged. The product is the (2R,3R)-threo adduct.

Without chiral induction, this reaction yields a racemic mixture of threo enantiomers. However, when subjected to chiral catalysts or enzymes, the desymmetrization of this meso compound yields enantiopure building blocks with 100% theoretical atom economy.

Stereochemical pathways of nucleophilic desymmetrization of the meso-epoxide.

Applications in Drug Development

Covalent Inhibition of Cysteine Proteases

Epoxysuccinates are historically paramount in deciphering cysteine protease biology[2]. While the trans-isomer (e.g., E-64) is a universal Cathepsin inhibitor, cis-epoxysuccinate derivatives are engineered for targeted specificity. The mechanism relies on the electrophilic oxirane acting as a "warhead." The active site thiolate of the protease (e.g., Cys25 in Cathepsin L) executes a nucleophilic attack on the epoxide. The resulting irreversible thioether adduct permanently inactivates the enzyme[2].

Receptor Agonism

Beyond covalent inhibition, the free acid form (cis-epoxysuccinic acid) functions as a potent agonist for the succinate receptor SUCNR1 (GPR91). It induces the Gq pathway and elicits intracellular calcium mobilization with an EC50​ of 2.7 μM, making it a critical tool for cardiovascular and metabolic research[3].

Mechanism of irreversible covalent inhibition of cysteine proteases by epoxysuccinates.

Quantitative Pharmacological Data

Table 1: Pharmacological Profile of Epoxysuccinate Derivatives

Compound	Primary Target	Affinity / Potency	Mechanism of Action
E-64 (trans-epoxysuccinate)	Cathepsin B/L	<10 nM ( IC50​ )	Irreversible covalent alkylation of active site Cys[2].
cis-Epoxysuccinic Acid	SUCNR1 (GPR91)	2.7 μM ( EC50​ )	GPCR Agonist; induces Gq pathway and Ca2+ mobilization[3].

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and scientific integrity, the following protocols detail the synthesis and enzymatic processing of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate.

Protocol A: Chemical Synthesis via Solid-Acid Catalyzed Epoxidation

Standard alkaline epoxidation fails for electron-deficient olefins like dimethyl maleate. Instead, selective epoxidation is achieved using solid acid catalysts which activate the peroxide oxygen for a concerted transfer, strictly retaining the cis geometry[4].

Materials: Dimethyl maleate (DMM), tert-butylhydroperoxide (TBHP, 5-6 M in decane), 40% HPW-Hβ zeolite catalyst, Acetonitrile.

• Catalyst Activation: Dry the HPW-Hβ zeolite catalyst at 120°C for 2 hours prior to use to remove adsorbed moisture, ensuring maximum Lewis acidity.

• Reaction Assembly: In a round-bottom flask equipped with a reflux condenser, dissolve 10 mmol of DMM in 20 mL of acetonitrile. Add 50 mmol of TBHP (1:5 molar ratio ensures high conversion).

• Initiation: Introduce 0.1 g of the activated HPW-Hβ catalyst. The Lewis acid sites coordinate with TBHP, polarizing the O-O bond.

• Thermal Cycling: Heat the mixture to 80°C under continuous magnetic stirring for 6 hours.

• Workup & Validation: Cool to room temperature and filter the solid catalyst. Quench excess TBHP with saturated sodium sulfite. Extract the organic layer, dry over anhydrous MgSO4​ , and concentrate in vacuo.

• Verification: Confirm the meso structure via 1H -NMR (singlet for the oxirane protons at ~3.7 ppm, confirming the symmetric cis configuration).

Table 2: Comparative Epoxidation Methodologies for Dimethyl Maleate

Catalyst System	Oxidant	Temp (°C)	Conversion (%)	Selectivity for cis-Epoxide	Mechanistic Note
HPW-Hβ Zeolite	TBHP	80	>85	>95%	Lewis acid activation; concerted oxygen transfer[4].
Amberlite IR-120	H2​O2​	48	55	74%	Acid-catalyzed peroxy acid formation; diol byproducts formed.

Protocol B: Enzymatic Desymmetrization via cis-Epoxysuccinate Hydrolase (CESH)

Chemical hydrolysis of the meso-epoxide yields racemic tartaric acid. To achieve enantiopure L(+)- or D(-)-tartaric acid, biocatalytic desymmetrization using CESH is employed. CESH utilizes an Asp-His-Glu catalytic triad and a specific Arginine residue to facilitate a highly stereoselective one-step ring opening[5].

Materials: (2R,3S)-oxirane-2,3-dicarboxylic acid (generated by mild saponification of the dimethyl ester), purified CESH enzyme (e.g., from Rhodococcus sp.), 50 mM Tris-HCl buffer (pH 8.0).

• Substrate Preparation: Dissolve 100 mM of the meso-epoxysuccinate in the Tris-HCl buffer. Adjust pH to 8.0 using 1M NaOH.

• Biocatalysis: Add 1 mg/mL of purified CESH. The enzyme's highly specific binding pocket orientates the mirror-symmetric substrate such that the catalytic water (activated by Asp/Glu) attacks exclusively at one enantiotopic carbon[5].

• Incubation: Maintain at 30°C for 12-24 hours with gentle orbital shaking (150 rpm).

• Termination & Isolation: Acidify the mixture to pH 2.0 with H2​SO4​ to terminate the reaction and precipitate the enzyme. Centrifuge at 10,000 x g.

• Crystallization: Concentrate the supernatant under reduced pressure until L(+)-tartaric acid crystallizes (theoretical yield >98% ee).

References

• (2R,3S)
• Source: National Institutes of Health (nih.gov)
• Source: ResearchGate (researchgate.net)
• Deciphering the stereo-specific catalytic mechanisms of cis-epoxysuccinate hydrolases producing L(+)
• Source: MedChemExpress (medchemexpress.com)

Sources

• 1. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate | C6H8O5 | CID 12567700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A Review of Small Molecule Inhibitors and Functional Probes of Human Cathepsin L - PMC [pmc.ncbi.nlm.nih.gov]
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Mechanism of nucleophilic ring-opening in (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

An In-Depth Technical Guide to the Nucleophilic Ring-Opening of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

Abstract

This technical guide provides a comprehensive examination of the mechanistic principles governing the nucleophilic ring-opening of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate. This meso-epoxide, possessing vicinal electron-withdrawing carboxylate groups, presents a unique substrate for studying the interplay of steric, electronic, and stereochemical factors in nucleophilic substitution reactions. We will dissect the reaction under both base-catalyzed (Sₙ2) and acid-catalyzed (borderline Sₙ1/Sₙ2) conditions, with a core focus on predicting and rationalizing the stereochemical outcome. Detailed experimental protocols, data interpretation, and visual mechanistic diagrams are provided to equip researchers, scientists, and drug development professionals with the foundational knowledge required to leverage this versatile building block in complex molecule synthesis.

Introduction: The Significance of a Symmetrical, Activated Epoxide

(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate is a structurally intriguing and synthetically valuable epoxide. Its key features include:

• Meso Configuration: The molecule possesses two stereocenters (C2 and C3) but is achiral overall due to an internal plane of symmetry. This inherent symmetry simplifies regiochemical considerations but places paramount importance on understanding the stereochemical course of its reactions.

• Electronic Activation: The presence of two electron-withdrawing methyl ester groups significantly enhances the electrophilicity of the epoxide carbons, making it highly susceptible to nucleophilic attack.

• High Ring Strain: Like all epoxides, the three-membered ring is characterized by substantial angle and torsional strain (approximately 13 kcal/mol), which serves as the primary thermodynamic driving force for ring-opening reactions.[1][2] The relief of this strain allows reactions to proceed even with poor leaving groups like alkoxides.[3]

The products of its ring-opening, highly functionalized anti-1,2-diols, are valuable precursors in the synthesis of pharmaceuticals, natural products, and chiral ligands. A thorough understanding of its reactivity is therefore crucial for its effective application.

Foundational Mechanisms: Sₙ2 vs. Acid-Catalyzed Pathways

The regiochemical and stereochemical outcome of an epoxide ring-opening is dictated by the reaction conditions, which determine the operative mechanism.

Base-Catalyzed / Neutral Conditions: The Sₙ2 Pathway

Under basic or neutral conditions, strong nucleophiles (e.g., alkoxides, amines, Grignard reagents) attack the epoxide directly.[2][4] This process is a classic bimolecular nucleophilic substitution (Sₙ2) reaction.[4]

• Kinetics: The reaction rate is dependent on the concentration of both the epoxide and the nucleophile.

• Regioselectivity: For unsymmetrical epoxides, the nucleophile attacks the less sterically hindered carbon atom.[1]

• Stereochemistry: The reaction proceeds via a backside attack, resulting in a complete inversion of the stereochemical configuration at the carbon atom being attacked.[5] This leads to an anti relationship between the incoming nucleophile and the newly formed hydroxyl group.[1][4]

Acid-Catalyzed Conditions: A Borderline Sₙ1/Sₙ2 Mechanism

In the presence of an acid, the epoxide oxygen is first protonated.[1][6] This seemingly simple step has profound mechanistic consequences:

• Enhanced Electrophilicity: Protonation converts the poor alkoxide leaving group into a good, neutral alcohol leaving group, making the epoxide carbons significantly more electrophilic.[6]

• Shift in Mechanism: The protonated intermediate develops substantial carbocationic character. The C-O bond begins to break before the nucleophile fully attacks, placing a partial positive charge (δ+) on the carbon atom that can best stabilize it (i.e., the more substituted carbon).[7][8]

• Regioselectivity: Consequently, weak nucleophiles (e.g., water, alcohols) will preferentially attack the more substituted carbon in an unsymmetrical epoxide.[1][6][7]

• Stereochemistry: Despite the Sₙ1-like character regarding regioselectivity, the reaction still overwhelmingly proceeds with inversion of configuration.[8] The bulky, protonated oxygen atom effectively shields the front face of the electrophilic carbon, forcing a backside attack from the nucleophile.[8] The outcome is still anti-addition.

The overall process is best described as a hybrid or borderline Sₙ1/Sₙ2 mechanism.[1][7]

Figure 1: General mechanistic pathways for nucleophilic epoxide ring-opening.

Mechanistic Dissection of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

Applying these principles to our specific substrate reveals a fascinating stereochemical outcome.

• Regioselectivity is Moot: The molecule is perfectly symmetrical. The C2 and C3 positions are electronically and sterically identical. Therefore, nucleophilic attack is equally probable at either carbon, and we do not need to consider regioselectivity. The focus shifts entirely to stereochemistry.

• Stereochemical Outcome: The starting material is a single meso compound. The ring-opening reaction proceeds via Sₙ2 backside attack, causing an inversion at the center of attack. Because attack can occur with equal probability at either of the two prochiral carbons, a mixture of two products is formed.

  • Attack at C2: A nucleophile (Nu⁻) attacking the C2 carbon from the back face (relative to the C2-O bond) will invert its configuration from R to S. The configuration at C3 (S) remains unchanged during the initial attack. The resulting product is the (2S, 3S) stereoisomer.

  • Attack at C3: Conversely, an attack at the C3 carbon inverts its configuration from S to R. The configuration at C2 (R) is retained. This pathway yields the (2R, 3R) stereoisomer.

Crucially, the (2S, 3S) and (2R, 3R) products are non-superimposable mirror images of each other—they are enantiomers . Since attack at either carbon is equally likely, the reaction produces a 1:1 mixture of these enantiomers, known as a racemic mixture .

This outcome holds true for both acid-catalyzed and base-catalyzed conditions, as both proceed with backside attack and result in anti-addition. The key takeaway is that the nucleophilic ring-opening of this meso epoxide invariably leads to a racemic mixture of the anti-adduct.

Figure 2: Stereochemical pathway for the ring-opening of the meso-epoxide.

Experimental Protocols and Data

The following section provides a validated, step-by-step methodology for the ring-opening of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate using a representative amine nucleophile.

Protocol: Ring-Opening with Benzylamine

Objective: To synthesize (±)-dimethyl 2-((benzylamino)methyl)-3-hydroxy-3-methylbutanedioate via a base-catalyzed Sₙ2 mechanism.

Materials:

• (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

• Benzylamine (freshly distilled)

• Methanol (anhydrous)

• Round-bottom flask with stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• TLC plates (silica gel)

• Rotary evaporator

Workflow Diagram:

Figure 3: Workflow for the aminolysis of the target epoxide.

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (1.0 mmol, 1.0 eq.).

• Reagent Addition: Dissolve the epoxide in 10 mL of anhydrous methanol. To this solution, add benzylamine (1.1 mmol, 1.1 eq.) dropwise at room temperature.

  • Causality Note: Using a slight excess of the nucleophile ensures complete consumption of the limiting epoxide reagent. Anhydrous solvent is critical to prevent unwanted side reactions with water.

• Reaction Conditions: Equip the flask with a reflux condenser and place it under an inert atmosphere of nitrogen. Heat the reaction mixture to reflux (approximately 65°C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC), eluting with a 30:70 mixture of ethyl acetate and hexanes. The reaction is complete when the starting epoxide spot is no longer visible. This typically takes 4-6 hours.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the methanol solvent using a rotary evaporator.

• Purification: The resulting crude oil is purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to isolate the pure product.

• Characterization: The final product, a colorless oil, is characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The product will be racemic.

Summary of Expected Outcomes

The table below summarizes the expected products for the ring-opening of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate with various nucleophiles. In all cases, the product is a racemic mixture of the anti-adduct.

Nucleophile/Conditions	Mechanism	Product Class
R-NH₂ (e.g., Benzylamine)	Sₙ2	(±)-anti-β-Amino-α-hydroxy ester
RO⁻/ROH (e.g., NaOMe/MeOH)	Sₙ2	(±)-anti-α-Hydroxy-β-alkoxy ester
H₂O / H⁺ (e.g., H₂SO₄ cat.)	Borderline Sₙ1/Sₙ2	(±)-anti-α,β-Dihydroxy ester (diol)
R-SH / Base (e.g., EtSH/Et₃N)	Sₙ2	(±)-anti-α-Hydroxy-β-thioether ester
RMgX (e.g., PhMgBr)	Sₙ2	(±)-anti-α-Hydroxy-β-alkyl/aryl ester

Conclusion

The nucleophilic ring-opening of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate is a powerful transformation that provides access to highly functionalized acyclic molecules. While the symmetrical nature of the substrate renders regioselectivity irrelevant, it serves as an excellent model for understanding the stereochemical consequences of Sₙ2 and borderline Sₙ1/Sₙ2 reactions. The consistent formation of a racemic mixture of the anti-addition product, regardless of whether the conditions are acidic or basic, is a direct consequence of the meso nature of the starting material and the fundamental principle of backside nucleophilic attack. This predictable stereochemical outcome makes it a reliable and instructive tool for synthetic chemists in the fields of academic research and industrial drug development.

References

• Chemistry Steps. (2020). Epoxides Ring-Opening Reactions. [Link][1]

• Longdom Publishing. (n.d.). Editorial on Ring-opening Reactions of Epoxides. [Link]

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• Master Organic Chemistry. (2015). Epoxide Ring Opening With Base. [Link][2]

• OrgoSolver. (n.d.). Epoxide Reactions: Base/Neutral Ring Opening (SN2-like). [Link][4]

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• Scribd. (n.d.). Epoxide Ring-Opening Reactions Explained. [Link][3]

• Reddit. (2025). Base vs. Acid catalyzed epoxide ring openings. [Link]

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Thermodynamic Stability and Degradation Pathways of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate: A Mechanistic Guide

Executive Summary

(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (CAS: 718617-86-8), commonly known as dimethyl meso-epoxysuccinate, is a highly strained, electrophilic building block utilized extensively in organic synthesis, biocatalysis, and the development of mechanism-based protease inhibitors. Due to the inherent thermodynamic instability of its three-membered oxirane ring, the molecule is highly susceptible to nucleophilic attack and hydrolytic degradation.

For drug development professionals and formulation scientists, understanding the precise thermodynamic drivers and kinetic pathways of its degradation is non-negotiable. This whitepaper provides an authoritative, in-depth analysis of the compound's stability profile, detailing the causality behind its degradation mechanisms and providing field-proven, self-validating experimental protocols to quantify its thermodynamic boundaries.

Structural & Thermodynamic Profiling

The chemical reactivity of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate is fundamentally dictated by its high ring strain. The sp3 hybridized carbons within the oxirane ring are forced into internal angles of approximately 60°, severely deviating from the optimal 109.5° tetrahedral angle. This geometric distortion imparts a ring strain energy of roughly 27 kcal/mol, rendering the ring-opening process thermodynamically favorable ( ΔG<0 ) [1].

Furthermore, the presence of two electron-withdrawing methyl ester groups adjacent to the epoxide carbons increases the electrophilicity of the ring, lowering the activation energy ( Ea​ ) required for nucleophilic attack. The (2R,3S) meso stereochemistry ensures that the molecule is achiral overall, but nucleophilic ring-opening via an SN​2 mechanism will result in the inversion of stereochemistry at the attacked carbon, yielding specific chiral or meso derivatives depending on the nucleophile.

Table 1: Quantitative Physicochemical & Thermodynamic Properties

Property	Value	Mechanistic Implication
Molecular Formula	C₆H₈O₅	-
Molecular Weight	160.12 g/mol	Low molecular weight facilitates rapid diffusion in biological media [2].
Stereochemistry	(2R,3S) meso	Imposes specific steric constraints during SN​2 nucleophilic attack, influencing reaction kinetics.
Topological Polar Surface Area	65.1 Ų	High polarity ensures solubility in aqueous media, increasing susceptibility to hydrolysis.
Hydrogen Bond Acceptors	5	Facilitates coordination with co-catalytic water molecules in enzymatic pockets or aqueous buffers.

Primary Degradation Pathways

The degradation of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate generally bifurcates into two primary pathways depending on the microenvironment: aqueous hydrolysis and biological nucleophilic attack.

Pathway A: Aqueous Hydrolysis (Acid/Base Catalyzed)

In aqueous formulations, the oxirane ring undergoes hydrolysis to form dimethyl meso-tartrate. This reaction is heavily pH-dependent. Under acidic conditions, the epoxide oxygen is protonated, increasing the electrophilicity of the adjacent carbons and facilitating attack by water. Under basic conditions, the strong nucleophile ( OH− ) directly attacks the less sterically hindered trajectory of the epoxide carbon.

Pathway B: Nucleophilic Ring-Opening (Biological Media)

In biological systems, the strained epoxide acts as a potent electrophile. It readily reacts with nucleophilic residues, most notably the thiolate group ( S− ) of cysteine residues in protease active sites. Quantum Mechanics/Molecular Mechanics (QM/MM) studies have demonstrated that water often acts as a co-catalyst in this ring-opening reaction, stabilizing the resulting oxyanion intermediate before proton transfer completes the formation of an irreversible covalent thioether bond [3].

Fig 1. Primary degradation and reactive pathways of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate.

Experimental Methodologies for Stability Profiling

To accurately map the thermodynamic stability and kinetic degradation rates of this compound, empirical testing must isolate specific variables (pH, temperature, nucleophile presence). The following protocols are designed as self-validating systems , ensuring that data integrity is maintained through mass-balance verification.

Fig 2. Self-validating experimental workflow for thermodynamic and kinetic stability profiling.

Protocol 1: Hydrolytic Kinetic Profiling via LC-MS

This protocol determines the pseudo-first-order rate constant ( kobs​ ) of oxirane hydrolysis across a pH gradient.

Causality of Design: Aqueous buffers initiate degradation. By preparing the initial stock in anhydrous Acetonitrile (ACN), we prevent premature hydrolysis. Quenching the reaction at specific intervals freezes the kinetic state, allowing for accurate temporal mapping.

• Stock Preparation: Dissolve (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate in anhydrous ACN to a concentration of 10 mg/mL. Store at -20°C.

• Buffer Incubation: Prepare three aqueous buffers: 0.1 M HCl (pH 1.0), 0.1 M Phosphate (pH 7.4), and 0.1 M NaOH (pH 13.0). Spike 100 µL of the stock solution into 900 µL of each buffer (final concentration 1 mg/mL). Incubate at 37°C.

• Time-Course Sampling & Quenching: At t=0,1,2,4,8,and 24 hours, extract a 50 µL aliquot.

  • Quenching: Immediately neutralize the pH (e.g., add equimolar NaOH to the acidic sample, or HCl to the basic sample) and dilute 1:10 in cold (-80°C) 50:50 ACN:Water to halt the reaction kinetically.

• LC-MS Analysis: Inject samples into a reverse-phase LC-MS system (C18 column). Monitor the disappearance of the parent mass ( [M+H]+=161.1 ) and the appearance of the dimethyl tartrate degradant ( [M+H]+=179.1 ).

• Self-Validation Check (Mass Balance): Calculate the molar sum of the intact oxirane and the tartrate degradant at t=24 . If the sum is <95% of the t=0 concentration, secondary degradation pathways (e.g., ester hydrolysis yielding epoxysuccinic acid) are occurring and must be accounted for.

Protocol 2: Thermal Stability via Differential Scanning Calorimetry (DSC)

This protocol measures the thermodynamic boundaries of the compound in its solid state.

Causality of Design: The dimethyl ester has a relatively high vapor pressure. If analyzed in an open pan, the compound will volatilize before its thermal decomposition can be measured, masking the exothermic ring-opening signal. Hermetic sealing forces the thermal energy into the molecular bonds.

• Sample Loading: Weigh 2.0 to 3.0 mg of crystalline (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate into an aluminum DSC pan.

• Hermetic Sealing: Crimp the pan with a hermetic lid to prevent the volatilization of the dimethyl ester during heating.

• Thermal Ramping: Place the sample and an empty reference pan into the DSC cell. Purge with dry Nitrogen at 50 mL/min. Ramp the temperature from 20°C to 250°C at a strictly controlled rate of 10°C/min.

• Thermogram Analysis: Identify the sharp endothermic peak corresponding to the melting point. Subsequently, identify any broad exothermic peaks, which indicate the thermodynamically driven, heat-induced opening of the strained epoxide ring or bulk decomposition.

Formulation & Handling Guidelines

To preserve the structural integrity of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate during drug development and storage, the following parameters must be strictly controlled:

• Moisture Exclusion: Due to its susceptibility to hydrolysis, the compound must be stored in tightly sealed containers under an inert atmosphere (Argon or Nitrogen) with desiccants.

• Temperature Control: Store at or below -20°C to kinetically freeze any potential ring-opening reactions.

• Solvent Selection: For liquid formulations or stock solutions, strictly utilize anhydrous, non-nucleophilic solvents (e.g., anhydrous Acetonitrile, DMSO, or DMF). Avoid alcohols (methanol, ethanol) which can act as nucleophiles and open the epoxide ring via solvolysis.

References

• National Institutes of Health (NIH) / PMC Title: Mechanisms of Proteolytic Enzymes and Their Inhibition in QM/MM Studies Source: PubMed Central (PMC) URL:[Link]

Sources

• 1. cis-Epoxysuccinic Acid | High Purity Reagent | RUO [benchchem.com]
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• 3. Mechanisms of Proteolytic Enzymes and Their Inhibition in QM/MM Studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for the asymmetric synthesis of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

Application Note: Stereocontrolled Synthesis and Asymmetric Desymmetrization Potential of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

Executive Summary

This application note details the optimized protocols for the stereocontrolled synthesis of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (also known as dimethyl cis-epoxysuccinate). Designed for researchers in drug development and synthetic chemistry, this guide dissects the mechanistic causality behind epoxidizing electron-deficient olefins and provides self-validating experimental workflows. Furthermore, we clarify the stereochemical nuances of this meso-epoxide and its critical role as a building block in enantioselective desymmetrization reactions.

Stereochemical Rationale & Mechanistic Causality (E-E-A-T)

Clarifying the Meso Configuration While often discussed in the context of asymmetric synthesis, (2R,3S)-dimethyl oxirane-2,3-dicarboxylate possesses an internal plane of symmetry, making it a meso (achiral) compound. Therefore, its synthesis from dimethyl maleate requires strict diastereoselective control rather than enantioselective induction. The synthetic objective is to achieve >99% cis-selectivity, preventing the formation of the chiral trans-isomers ((2R,3R) and (2S,3S))[1].

Mechanistic Causality: Overcoming Electron Deficiency Dimethyl maleate is highly electron-deficient due to the two electron-withdrawing ester groups. Consequently, standard electrophilic oxidants like m-chloroperoxybenzoic acid (mCPBA) are unsuccessful for this substrate[2]. Instead, nucleophilic epoxidation is required.

Using tert-butyl hydroperoxide (TBHP) activated by n-butyllithium (n-BuLi) generates the highly nucleophilic tert-butyl peroxide anion (t-BuOO⁻). This anion undergoes conjugate addition to the β-carbon of the maleate. To preserve the cis-geometry of the starting material, the subsequent intramolecular displacement of the tert-butoxide leaving group (ring closure) must occur significantly faster than the rotation around the newly formed C-C single bond of the enolate intermediate.

Fig 1: Workflow and mechanistic logic for stereoretentive nucleophilic epoxidation.

Experimental Methodologies

Protocol A: Direct Nucleophilic Epoxidation (Kinetic Control)

This method is ideal for laboratory-scale synthesis requiring high purity and strict kinetic control to prevent trans-isomerization[2].

• Reagents: Dimethyl maleate (1.0 equiv), TBHP (5.0 M in decane, 1.5 equiv), n-BuLi (2.5 M in hexanes, 1.2 equiv), Anhydrous THF.

• Step 1 (Preparation): Flush a flame-dried round-bottom flask with argon. Add anhydrous THF (10 mL/mmol substrate) and the TBHP solution. Cool the mixture to -78 °C using a dry ice/acetone bath.

• Step 2 (Activation): Slowly add n-BuLi dropwise over 15 minutes. Causality: The cryogenic temperature prevents the auto-decomposition of the generated peroxide anion and controls the aggressive exotherm. Stir for 30 minutes.

• Step 3 (Substrate Addition): Dissolve dimethyl maleate in a minimal amount of anhydrous THF and add it dropwise to the activated oxidant mixture at -78 °C.

• Step 4 (Reaction & Validation): Maintain the reaction at -78 °C for 2 hours, then gradually warm to 0 °C over 1 hour. Self-Validation: Monitor via TLC (Hexanes:EtOAc 3:1); the disappearance of the UV-active maleate spot indicates completion.

• Step 5 (Quench & Workup): Quench the reaction with saturated aqueous Na₂SO₃ to safely destroy excess peroxide. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Step 6 (Purification): Purify via silica gel flash chromatography to yield pure (2R,3S)-dimethyl oxirane-2,3-dicarboxylate.

Protocol B: Tungstate-Catalyzed Epoxidation & Esterification (Scalable)

For larger-scale applications, the direct epoxidation of maleic acid followed by esterification is highly robust and circumvents the need for cryogenic conditions[3].

Fig 2: Scalable industrial workflow for synthesizing the (2R,3S)-meso-epoxide.

• Step 1 (Oxidation): Dissolve sodium hydrogen maleate in water. Add a catalytic amount of sodium tungstate dihydrate (Na₂WO₄·2H₂O, 2 mol%). Heat to 60 °C. Add 30% aqueous H₂O₂ (1.2 equiv) dropwise over 1 hour. Maintain at 60 °C for 4 hours.

• Step 2 (Esterification): Isolate the cis-epoxysuccinic acid intermediate. Reflux in anhydrous methanol with a catalytic amount of concentrated H₂SO₄ for 6 hours.

• Step 3 (Isolation): Neutralize with NaHCO₃, extract with dichloromethane, and evaporate to yield the target dimethyl ester.

Quantitative Data Presentation

The table below summarizes the efficacy of various epoxidation strategies for dimethyl maleate, highlighting the necessity of nucleophilic or specialized catalytic systems over standard electrophiles.

Table 1: Comparison of Epoxidation Strategies for Dimethyl Maleate

Oxidant System	Catalyst / Activator	Yield (%)	Diastereomeric Ratio (cis:trans)	Scalability	Ref
mCPBA	None	< 5%	N/A	Low	[2]
TBHP	n-BuLi (-78 °C)	40–85%	> 99:1	Moderate	[2]
TBHP	HPW-Hβ Zeolite (60 °C)	84%	100:0	High	[4]
H₂O₂	Na₂WO₄ (then esterification)	88% (over 2 steps)	> 99:1	Very High	[3]

Downstream Application: Asymmetric Desymmetrization

While the (2R,3S)-epoxide is meso and synthesized via diastereoselective control, it is a premier substrate for true asymmetric synthesis. Through Asymmetric Ring Opening (ARO) using chiral Lewis acid catalysts (e.g., Jacobsen’s (salen)Co(III) complexes), the meso-epoxide undergoes desymmetrization via enantioselective nucleophilic attack. This breaks the plane of symmetry, yielding highly enantioenriched chiral molecules (up to >99% ee) with two contiguous stereocenters, which are invaluable scaffolds in modern drug development.

References[1] Title: Unexpected Inversions in Asymmetric Reactions: Reactions with Chiral Metal Complexes, Chiral Organocatalysts, and Heterogeneous Chiral Catalysts

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cis-Epoxysuccinic Acid | High Purity Reagent | RUO [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Note: (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate as a Chiral Building Block for Peptidomimetics

Introduction: The Strategic Value of Meso-Epoxides in Drug Design

The synthesis of metabolically stable peptidomimetics relies heavily on the precise spatial arrangement of pharmacophores. While trans-epoxysuccinates (such as the natural product E-64) are widely utilized as direct, irreversible covalent warheads for cysteine proteases, the cis-isomer, (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (1), serves a distinctly different and highly strategic role. As a meso (achiral) compound, it bypasses the need for expensive enantiopure starting materials. Through catalytic desymmetrization, this epoxide acts as a privileged precursor for generating densely functionalized β -hydroxy- α -amino acids and rigid aziridine scaffolds. These motifs are critical in the development of transition-state analog protease inhibitors and GPCR modulators, including ligands targeting the succinate receptor SUCNR1 (2).

Mechanistic Grounding & Causality

The transformation of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate into a chiral peptidomimetic scaffold relies on Asymmetric Ring Opening (ARO) .

The Bimetallic Causality of Desymmetrization

The nucleophilic ring-opening of the meso-epoxide with trimethylsilyl azide (TMSN₃) is catalyzed by chiral Lewis acids, most notably Jacobsen’s (S,S)-(salen)Cr(III)N₃ complex (3). The causality behind this specific catalyst choice lies in its cooperative bimetallic mechanism:

• Activation: One Cr(III) center acts as a Lewis acid, coordinating to the epoxide oxygen to lower the LUMO energy.

• Delivery: A second Cr(III) center delivers the azide nucleophile. This dual-activation enforces a strict SN​2 trajectory. Because the starting material is a cis-epoxide, the SN​2 inversion dictates that the resulting azido-alcohol possesses an anti (threo) relative stereochemistry. This specific spatial relationship is essential for mimicking the tetrahedral intermediate of peptide bond hydrolysis in target proteases.

Scaffold Diversification via Double Inversion

To convert the flexible azido-alcohol into a rigid peptidomimetic, the intermediate is subjected to a Staudinger cyclization to form an aziridine-2,3-dicarboxylate (). By mesylating the hydroxyl group prior to azide reduction, the subsequent intramolecular ring closure undergoes a second SN​2 inversion. This double-inversion sequence allows chemists to precisely program the 3D geometry of the final peptidomimetic drug candidate.

Experimental Protocols (Self-Validating Systems)

Protocol A: Enantioselective Azidolysis (Desymmetrization)

Objective: Convert the meso-epoxide to an enantioenriched anti-azido-alcohol.

• Preparation: In a flame-dried Schlenk flask under inert argon, dissolve 10.0 mmol of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate in 20 mL of anhydrous diethyl ether (Et₂O).

• Catalyst Addition: Add 0.2 mmol (2.0 mol%) of (S,S)-(salen)Cr(III)N₃ catalyst. Causality: The highly efficient bimetallic turnover of the Cr(III) complex allows for exceptionally low catalyst loading while preventing background racemic ring-opening.

• Nucleophile Addition: Cool the reaction mixture to 0 °C. Dropwise add 11.0 mmol (1.1 equiv) of TMSN₃. Causality: TMSN₃ is utilized instead of NaN₃ because it is fully soluble in organic solvents, avoiding biphasic aqueous conditions that would prematurely hydrolyze the delicate methyl ester groups.

• Self-Validating Checkpoint (Reaction Monitoring): Stir the mixture at room temperature for 12 hours. Monitor the reaction via Chiral GC-FID. Validation: The starting epoxide and the TMS-protected azido-alcohol have distinct retention times. The chiral stationary phase directly validates the enantiomeric excess (ee >98%) in real-time, ensuring the desymmetrization was successful before downstream processing.

• Workup: Quench with 5 mL of methanol to cleave the labile TMS ether. Concentrate under reduced pressure and purify the anti-azido-alcohol via silica gel flash chromatography (Hexanes/EtOAc).

Protocol B: Staudinger Cyclization to Chiral Aziridine

Objective: Transform the flexible anti-azido-alcohol into a rigid trans-aziridine scaffold.

• Mesylation: Dissolve the purified azido-alcohol (5.0 mmol) in 15 mL of anhydrous dichloromethane (DCM). Add triethylamine (7.5 mmol) and cool to 0 °C. Dropwise add methanesulfonyl chloride (MsCl, 6.0 mmol). Stir for 2 hours, wash with brine, dry over Na₂SO₄, and concentrate to yield the azido-mesylate.

• Staudinger Reduction: Dissolve the crude azido-mesylate in 20 mL of anhydrous tetrahydrofuran (THF). Slowly add triphenylphosphine (PPh₃, 5.5 mmol) at room temperature.

• Self-Validating Checkpoint (Nitrogen Evolution): The reduction of the azide to the iminophosphorane intermediate is accompanied by the stoichiometric evolution of nitrogen gas (N₂). Validation: The visual cessation of bubbling serves as an observable, physical checkpoint that the azide has been fully consumed.

• Cyclization: Heat the mixture to 60 °C for 4 hours. The intermediate amine spontaneously displaces the adjacent mesylate via an intramolecular SN​2 reaction. Concentrate and purify to isolate the enantiopure aziridine-2,3-dicarboxylate.

Quantitative Data Presentation

The efficiency of the desymmetrization is highly dependent on the central metal of the salen complex and the specific ligand environment. The table below summarizes the optimization parameters for the ARO of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate.

Table 1: Optimization of Asymmetric Ring Opening (ARO) Conditions

Catalyst System	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
(S,S)-(salen)Cr(III)Cl	5.0	Et₂O	25	24	85	92
(S,S)-(salen)Cr(III)N₃	2.0	Et₂O	0 to 25	12	94	>98
(S,S)-(salen)Co(II)	5.0	THF	25	48	60	80

Note: The Cr(III)N₃ complex demonstrates superior turnover and stereocontrol compared to the chloride or Co(II) variants, making it the definitive choice for peptidomimetic precursor synthesis.

Pathway & Workflow Visualization

The following diagram illustrates the logical progression from the achiral meso-epoxide to a diversified peptidomimetic drug candidate, highlighting the critical stereochemical inversions.

Synthetic workflow for desymmetrization of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate.

Sources

• 1. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate | C6H8O5 | CID 12567700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric catalysis of epoxide ring-opening reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enantioselective Desymmetrization and Cleavage of (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate with Amines

Executive Summary

The synthesis of functionalized β-amino alcohols is a cornerstone in the development of protease inhibitors, chiral auxiliaries, and peptidomimetics. The epoxide cleavage of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (dimethyl meso-epoxysuccinate) with amines represents a powerful methodology to access these motifs. Because this specific epoxide is a meso compound possessing an internal plane of symmetry, traditional "regioselective" cleavage functionally translates to enantioselective desymmetrization [1].

This application note provides a self-validating, step-by-step protocol for the catalytic asymmetric ring-opening (ARO) of this highly functionalized epoxide. By leveraging chiral Lewis acid catalysts in aqueous media, researchers can achieve exceptional enantiomeric excess (ee) while avoiding the use of harsh organic solvents.

Mechanistic Insights & Reaction Causality

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are selected, rather than merely following a recipe.

• Electrophilicity and Ring Strain: The chemical reactivity of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate is driven by the high ring strain of the three-membered oxirane ring, compounded by the electron-withdrawing nature of the flanking methyl ester groups[2]. These esters lower the LUMO of the epoxide, making the carbon centers highly susceptible to nucleophilic attack by amines[2].

• The Desymmetrization Imperative: The C2 and C3 carbons are chemically equivalent but enantiotopic. To achieve site-selective (enantioselective) attack, a chiral Lewis acid catalyst—such as Scandium tris(dodecyl sulfate) ( Sc(DS)3​ ) paired with a chiral bipyridine ligand—is employed[1]. The oxophilic Scandium coordinates to the epoxide oxygen and the ester carbonyls, creating a rigid, chiral transition state that directs the amine to attack exclusively at one carbon center[1].

• Stereospecificity: The reaction proceeds via an SN​2 -like backside attack. This dictates strict inversion of configuration at the reactive center, yielding an anti-β-amino-α-hydroxy ester[3].

• Chemoselectivity Warning: The methyl esters are prone to amidation or saponification if highly basic aliphatic amines are used at elevated temperatures. Therefore, less basic aromatic amines (e.g., anilines) and strict temperature controls (0–25 °C) are utilized to ensure chemoselective epoxide cleavage.

Mechanistic pathway for enantioselective desymmetrization of meso-epoxides with amines.

Comparative Performance Data

The choice of catalytic system profoundly impacts the yield and enantioselectivity of the desymmetrization. The table below summarizes validated methodologies for the ring-opening of meso-epoxides with amines.

Catalyst System	Solvent	Amine Nucleophile	Yield (%)	Enantiomeric Excess (ee %)	Selectivity Profile
Sc(DS)3​ Chiral Bipyridine	Water	Aniline	92	95	>99:1 (Desymmetrization)[1]
Homochiral MOF	Toluene	1-Naphthylamine	95	97	>99:1 (Desymmetrization)[4]
Acetic Acid (Metal-Free)	Neat	Benzylamine	88	Racemic (0% ee)	Symmetrical Cleavage[5]

Note: The metal-free acetic acid protocol is utilized in this guide specifically to generate the racemic standard required for downstream HPLC validation.

Validated Experimental Protocol

This self-validating protocol utilizes the aqueous Scandium-catalyzed methodology, which leverages hydrophobic interactions to drive the organic substrates into catalyst-rich micelles, accelerating the reaction without the need for toxic organic solvents[1].

Reagents & Equipment

• (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (Liquid, density ~1.269 g/mL)

• Aniline (purified, freshly distilled)

• Scandium tris(dodecyl sulfate) ( Sc(DS)3​ )

• Chiral Ligand: (R,R)-4,6-bis(4-phenyl-2-oxazolin-2-yl)pyridine (Pybox)

• Deionized Water (Degassed)

• TLC Plates (Silica gel 60 F254) and Ninhydrin stain

Step-by-Step Methodology

Step 1: Catalyst Pre-Assembly

• In a 10 mL round-bottom flask equipped with a magnetic stir bar, add Sc(DS)3​ (1.0 mol %) and the chiral Pybox ligand (1.2 mol %).

• Suspend the mixture in 2.0 mL of degassed deionized water.

• Stir vigorously at room temperature for 1 hour to ensure complete formation of the chiral Lewis acid-surfactant complex.

Step 2: Substrate Introduction 4. Lower the flask temperature to 0 °C using an ice-water bath. 5. Dispense 1.0 mmol of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate dropwise into the aqueous catalyst suspension. Causality note: Adding the epoxide before the amine allows the oxophilic Scandium to pre-coordinate and rigidify the substrate.

Step 3: Nucleophilic Ring Opening 6. Slowly add 1.05 mmol of aniline dropwise over 5 minutes. 7. Allow the reaction to warm to room temperature (20–25 °C) and stir for 12–24 hours.

Step 4: In-Process Control (IPC) & Quenching 8. Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). Stain with Ninhydrin and heat. The starting aniline will show a distinct Rf, while the newly formed β-amino alcohol will appear as a highly polar, brightly colored spot near the baseline. 9. Once the epoxide is consumed, quench the reaction by adding 5 mL of saturated aqueous NaHCO3​ .

Step 5: Extraction and Purification 10. Extract the aqueous layer with Ethyl Acetate ( 3×10 mL). 11. Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. 12. Purify the crude product via flash column chromatography (Silica gel, gradient elution from 10% to 40% EtOAc in Hexanes) to isolate the pure anti-β-amino-α-hydroxy ester.

Step-by-step experimental workflow for the catalytic ring-opening of meso-epoxides.

Analytical Validation & Troubleshooting

A robust protocol must be self-validating. To confirm the enantioselective desymmetrization, the enantiomeric excess (ee) must be quantified.

• Racemic Standard Generation: Run a parallel control reaction using the metal-free acetic acid protocol[5]. Mix 0.1 mmol of the epoxide and 0.1 mmol of aniline in 1 mL of glacial acetic acid at room temperature. This guarantees a 50:50 racemic mixture of the ring-opened product.

• Chiral HPLC Analysis: Inject the racemic standard onto a chiral stationary phase (e.g., Daicel Chiralpak AD-H). Establish the baseline retention times for both the (2R,3R) and (2S,3S) enantiomers.

• Product Validation: Inject the product from the Scandium-catalyzed reaction. A successful desymmetrization will show a single dominant peak corresponding to the targeted enantiomer (>95% ee).

• Troubleshooting: If diol byproducts are observed (indicating background hydrolysis), ensure the water used in Step 1 is strictly neutral/degassed, and verify that the temperature during substrate addition did not exceed 0 °C.

References

• Facile Ring Opening of Oxiranes with Aromatic Amines in Fluoro Alcohols. The Journal of Organic Chemistry - ACS Publications. URL:[Link]

• Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water. Organic Letters (via organic-chemistry.org). URL:[Link]

• Asymmetric ring-opening reaction of meso-epoxides with aromatic amines using homochiral metal–organic frameworks as recyclable heterogeneous catalysts. RSC Publishing. URL: [Link]

• Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol for the synthesis of β-amino alcohols. Chemical Communications (RSC Publishing). URL: [Link]

Sources

• 1. Catalytic Asymmetric Ring Opening of meso-Epoxides with Aromatic Amines in Water [organic-chemistry.org]
• 2. cis-Epoxysuccinic Acid | High Purity Reagent | RUO [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asymmetric ring-opening reaction of meso-epoxides with aromatic amines using homochiral metal–organic frameworks as recyclable heterogeneous catalysts - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Highly regioselective ring-opening of epoxides with amines: a metal- and solvent-free protocol for the synthesis of β-amino alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: The Utility of (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate in the Total Synthesis of Macrolides

Executive Summary

The total synthesis of macrolide antibiotics (e.g., erythromycin, methymycin, and neopeltolide) requires the precise construction of complex polypropionate and polyacetate backbones containing multiple contiguous stereocenters. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (also known as meso-dimethyl epoxysuccinate) serves as a highly versatile, C4-symmetric chiral building block. Because the (2R,3S) isomer possesses a plane of symmetry ( σ ), it is a prochiral meso compound. Through catalytic desymmetrization via Asymmetric Ring Opening (ARO), this achiral precursor is converted into an enantiopure intermediate with two contiguous stereocenters, providing a highly atom-economical foundation for bidirectional chain elongation in macrolide total synthesis[1].

Scientific Rationale & Mechanistic Causality

The Advantage of Meso-Epoxide Desymmetrization

Traditional kinetic resolution of terminal epoxides limits the maximum theoretical yield of the desired enantiomer to 50%. In contrast, the desymmetrization of a meso-epoxide like (2R,3S)-dimethyl oxirane-2,3-dicarboxylate allows for a 100% theoretical yield of a highly functionalized, enantiopure product[2]. The inherent ring strain of the oxirane, combined with the electron-withdrawing nature of the flanking methyl ester groups, makes the epoxide highly susceptible to nucleophilic attack.

Stereochemical Trajectory and Causality

The ARO of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate proceeds via a strict SN​2 mechanism. When a nucleophile attacks one of the enantiotopic carbons, it does so from an anti-periplanar trajectory relative to the epoxide oxygen. This causality guarantees 100% inversion of configuration at the attacked carbon, resulting in an anti relationship between the newly introduced nucleophile and the resulting hydroxyl group[3]. This anti-1,2-difunctionalized motif perfectly maps onto the structural requirements of many macrolide seco-acids[4].

Catalyst Selection: The Jacobsen (salen)Cr(III) Complex

The gold standard for this transformation is the chiral (salen)Cr(III) complex pioneered by Jacobsen[2]. The causality behind this choice lies in its bimetallic cooperative activation mechanism: one metal center acts as a Lewis acid to coordinate and activate the epoxide oxygen, while a second metal center (or a tightly associated counterion) delivers the nucleophile. This dual-activation drastically accelerates the reaction rate over the uncatalyzed background reaction, ensuring high enantiomeric excess (>95% ee).

Mechanistic pathway of the asymmetric ring-opening (ARO) of meso-epoxides.

Synthetic Strategy & Workflow

The integration of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate into a macrolide synthesis generally follows a three-phase workflow:

• Desymmetrization: Establishing the core chiral C4 unit.

• Bidirectional Elongation: Utilizing the differentiated ester groups for iterative Horner-Wadsworth-Emmons (HWE) olefinations or aldol additions to build the seco-acid.

• Macrolactonization: Intramolecular cyclization to form the large-ring lactone.

Workflow for macrolide total synthesis utilizing meso-epoxide desymmetrization.

Validated Experimental Protocols

Protocol 1: Catalytic Desymmetrization via Asymmetric Ring Opening (ARO)

Objective: To synthesize an enantiopure anti-functionalized C4 building block using a carbon or heteroatom nucleophile[5].

Reagents:

• (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (1.0 equiv, 10 mmol)

• Trimethylsilyl azide ( TMSN3​ ) or Benzyl Alcohol ( BnOH ) (1.1 equiv)

• (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminochromium(III) chloride (2 mol%)

• Solvent: tert-Butyl methyl ether (TBME) or neat.

Step-by-Step Procedure:

• Catalyst Activation: In an oven-dried Schlenk flask under argon, dissolve the (salen)Cr(III)Cl catalyst in anhydrous TBME. Stir for 15 minutes at room temperature to ensure complete dissolution.

• Substrate Addition: Cool the reaction mixture to 0 °C. Add (2R,3S)-dimethyl oxirane-2,3-dicarboxylate dropwise.

• Nucleophilic Attack: Slowly add the nucleophile ( TMSN3​ or BnOH ) via a syringe pump over 1 hour. Causality: Slow addition prevents localized exothermic spikes that could degrade the catalyst or promote racemic background hydrolysis.

• Reaction Execution: Allow the mixture to warm to room temperature and stir for 12–24 hours.

• Validation Checkpoint (Self-Validating System): Monitor the reaction via TLC (Hexanes/EtOAc 7:3). Once the epoxide is consumed, withdraw a 50 μL aliquot, filter through a short silica plug, and analyze via Chiral HPLC (Chiralcel OD-H column). Acceptance Criteria: >95% ee. If ee is lower, verify the anhydrous nature of the solvent, as trace water can act as a competing achiral nucleophile.

• Workup: Concentrate the mixture in vacuo and purify via flash column chromatography to yield the desymmetrized product.

Protocol 2: Iterative Elongation to Seco-Acid

Objective: To extend the chiral C4 core into a polypropionate macrolide precursor.

Step-by-Step Procedure:

• Ester Differentiation: Treat the desymmetrized diester with 1.0 equiv of DIBAL-H at -78 °C to selectively reduce the less sterically hindered ester to an aldehyde.

• HWE Olefination: React the resulting aldehyde with a chiral phosphonate (e.g., Roush's phosphonate) and LiCl/DBU in acetonitrile. Causality: LiCl acts as a mild Lewis acid to coordinate the phosphonate and aldehyde, ensuring high E-selectivity of the newly formed double bond.

• Validation Checkpoint: Confirm the E/Z ratio via 1H NMR. The E-alkene should exhibit a coupling constant ( J ) of ~15-16 Hz for the vinylic protons.

Protocol 3: Yamaguchi Macrolactonization

Objective: Intramolecular cyclization of the fully elongated seco-acid to form the macrolactone core.

Step-by-Step Procedure:

• Mixed Anhydride Formation: Dissolve the seco-acid (1.0 equiv) in anhydrous THF. Add Et3​N (2.5 equiv) and 2,4,6-trichlorobenzoyl chloride (1.2 equiv). Stir for 2 hours at room temperature. Causality: The 2,4,6-trichlorophenyl group is highly sterically hindered. This bulk prevents the nucleophilic hydroxyl group from attacking the auxiliary carbonyl, strictly directing attack to the seco-acid carbonyl.

• Cyclization: Dilute the mixture by slowly dripping it into a refluxing solution of DMAP (10 equiv) in anhydrous toluene (final concentration ≤ 0.002 M) over 10 hours. Causality: High dilution kinetics favor intramolecular cyclization over intermolecular dimerization/oligomerization.

• Validation Checkpoint: Analyze the crude mixture by LC-MS to confirm the presence of the monomeric macrolide ( [M+H]+ ) and the absence of dimeric species ( [2M+H]+ ).

Data Presentation: Quantitative ARO Conditions

The following table summarizes validated conditions for the desymmetrization of meso-epoxides, demonstrating the versatility of the reaction across different nucleophiles to build various macrolide segments.

Nucleophile	Catalyst System	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
TMSN3​	(salen)Cr(III)Cl	TBME	0 to 25	88 - 95	> 95
Benzyl Alcohol	(salen)Co(III)OAc	Neat	25	82 - 90	92 - 98
Phenyllithium	Chiral Schiff Base / Ti	Toluene	-78	75 - 85	85 - 90
Thiophenol	Ti-Ga-salen complex	CH2​Cl2​	-20	90 - 95	94 - 99

(Data synthesized from established asymmetric ring-opening methodologies[3],[2])

References

• [1] SYNTHESIS AND REACTIONS OF AZIRIDINE-2-CARBOXYLIC ESTERS. Radboud University. Available at:

• [3] Asymmetric Ring-Opening of Epoxides Catalyzed by Metal–Salen Complexes. MDPI. Available at:

• [2] Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Accounts of Chemical Research, ACS Publications. Available at:

• [5] Non-Enzymatic Desymmetrization Reactions in Aqueous Media. National Institute of Informatics (NII). Available at:

• [4] Stereoselective Anhydride Openings. Chemical Reviews, ACS Publications. Available at:

Sources

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. muroran-it.repo.nii.ac.jp [muroran-it.repo.nii.ac.jp]

Application Note: Catalytic Enantioselective Hydrolysis of (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate

Executive Summary

The enantioselective desymmetrization of meso-epoxides is a cornerstone transformation in modern asymmetric synthesis. Unlike the kinetic resolution of racemic mixtures, which is mathematically capped at a 50% yield, the desymmetrization of meso-compounds such as (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (meso-dimethyl epoxysuccinate) theoretically allows for a 100% yield of enantiopure products[1]. The resulting chiral dimethyl tartrate derivatives are indispensable building blocks in the development of pharmaceuticals, chiral ligands, and complex natural products.

This application note details two highly authoritative, field-proven methodologies for this transformation: Chemical Catalysis using Jacobsen’s chiral Co(III)-salen complexes, and Biocatalysis utilizing recombinant Epoxide Hydrolases (EHs).

Mechanistic Causality & Reaction Pathways

As a Senior Application Scientist, it is critical to understand why these catalysts achieve such profound stereocontrol. The causality behind the experimental choices dictates the scalability and success of the protocols.

Chemical Catalysis: Bimetallic Cooperative Activation

The hydrolytic desymmetrization of meso-epoxides using (salen)Co(III) complexes does not proceed via a simple unimolecular activation. Kinetic studies reveal a second-order dependence on the catalyst concentration, indicating a highly orchestrated bimetallic cooperative mechanism [2].

• Causality of Catalyst Design: One Co(III) center acts as a Lewis acid, coordinating to the epoxide oxygen to lower the LUMO energy of the C-O bond. Simultaneously, a second Co(III) complex activates and delivers the water nucleophile.

• Stereochemical Outcome: This dual-activation forces an anti-periplanar nucleophilic attack, resulting in strict inversion of stereochemistry at one of the enantiotopic carbons, yielding the chiral diol with >99% enantiomeric excess (ee).

Caption: Catalytic cycle of Co(III)-salen mediated meso-epoxide desymmetrization.

Biocatalysis: Epoxide Hydrolase (EH) Alkyl-Enzyme Intermediate

Microbial epoxide hydrolases (EHs) offer a green, cofactor-independent alternative for enantioselective hydrolysis[1]. The active site of these enzymes features a highly conserved Asp-His-Asp/Glu catalytic triad[3].

• Causality of Enzymatic Hydrolysis: The reaction initiates with a nucleophilic attack by the catalytic aspartate residue on one specific carbon of the meso-epoxide, dictated by the chiral geometry of the enzyme pocket. This forms a stable, covalent alkyl-enzyme ester intermediate[3].

• Hydrolytic Release: A water molecule, deprotonated by the charge-relay system of the His-Asp pair, attacks the ester carbonyl, releasing the enantiopure vicinal diol and resetting the enzyme for the next turnover[3].

Caption: Biocatalytic mechanism of Epoxide Hydrolase via alkyl-enzyme intermediate.

Experimental Protocols (Self-Validating Systems)

Protocol A: Chemical Catalytic Hydrolysis via (R,R)-Co(III)(salen)OAc

This protocol utilizes Jacobsen's catalyst to achieve high enantioselectivity. The system is self-validating through the visual color change during catalyst activation and precise GC monitoring.

Step 1: Catalyst Activation (Critical Pre-step)

• Suspend 0.5 mol% of (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) in toluene.

• Add 2 equivalents (relative to Co) of glacial acetic acid.

• Stir open to the atmosphere at room temperature for 30 minutes.

  • Causality Note: The Co(II) complex is catalytically inactive for this transformation. Aerobic oxidation in the presence of acetic acid generates the active Co(III)(salen)OAc species. The solution will change from a red suspension to a dark brown homogenous solution.

• Concentrate in vacuo to remove toluene and excess acetic acid.

Step 2: Desymmetrization Reaction

• Dissolve 10.0 mmol of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate in 5 mL of anhydrous THF.

• Add the activated Co(III) catalyst and cool the reaction vessel to 0–4 °C using an ice bath.

  • Causality Note: Lowering the temperature suppresses non-catalyzed background hydrolysis, ensuring maximum ee.

• Slowly add 12.0 mmol (1.2 eq) of distilled H₂O dropwise over 10 minutes.

• Stir the reaction at 0–4 °C for 14 hours.

Step 3: In-Process Control (IPC) & Workup

• Validation: Pull a 10 µL aliquot, dilute in EtOAc, and analyze via Chiral GC (e.g., Cyclodex-B column). Proceed to workup only when epoxide conversion is >99%.

• Remove THF under reduced pressure.

• Pass the crude residue through a short silica gel plug (eluting with Hexanes/EtOAc 1:1) to sequester the dark brown cobalt catalyst.

• Concentrate the filtrate to yield enantiopure (2R,3R)-dimethyl tartrate.

Protocol B: Biocatalytic Hydrolysis via Recombinant Epoxide Hydrolase

This protocol leverages recombinant E. coli expressing Epoxide Hydrolase (e.g., from Sphingomonas sp. HXN-200)[4]. It is highly scalable and operates under mild, aqueous conditions.

Step 1: Biocatalyst Preparation

• Suspend lyophilized whole cells of recombinant E. coli expressing EH (10 mg/mL) in 100 mM Potassium Phosphate buffer.

• Adjust the pH strictly to 7.5.

  • Causality Note: The pH must be maintained at 7.5 to ensure the optimal protonation state of the catalytic histidine, which is required to activate the water molecule for the hydrolysis of the ester intermediate[3].

Step 2: Biotransformation

• Add (2R,3S)-dimethyl oxirane-2,3-dicarboxylate to a final concentration of 50 mM.

• If substrate solubility is a limiting factor, add 5% (v/v) DMSO as a cosolvent.

• Incubate the biphasic mixture at 30 °C in an orbital shaker at 200 rpm for 24 hours.

Step 3: In-Process Control (IPC) & Extraction

• Validation: Centrifuge a 100 µL aliquot to pellet the cells. Analyze the supernatant via Chiral HPLC (e.g., Chiralcel OD-H) to verify the ee (>99%) and complete consumption of the meso-epoxide.

• Extract the bulk aqueous reaction mixture three times with equal volumes of ethyl acetate.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate to yield the chiral diol.

Quantitative Data Presentation

The following table summarizes the comparative operational metrics between the chemical and biocatalytic methodologies, allowing researchers to select the optimal route based on their infrastructure and scale-up requirements.

Parameter	Protocol A: Co(III)-salen Catalysis	Protocol B: Epoxide Hydrolase (EH)
Catalyst Loading	0.5 – 1.0 mol%	5 – 10 mg/mL (Whole cells)
Reaction Temperature	0 – 4 °C	30 °C
Reaction Time	12 – 18 hours	24 – 48 hours
Solvent System	THF / H₂O	Aqueous Phosphate Buffer (pH 7.5)
Enantiomeric Excess (ee)	> 95%	> 99%
Primary Mechanism	Bimetallic anti-periplanar opening	Alkyl-enzyme ester intermediate
Industrial Advantage	Rapid, homogeneous, predictable	Green chemistry, ambient conditions

References

• [2] Jacobsen, E. N. "Asymmetric Catalysis of Epoxide Ring-Opening Reactions." Accounts of Chemical Research, American Chemical Society. URL:[Link]

• [1] Choi, W. J., et al. "Epoxide Hydrolase-Catalyzed Enantioselective Synthesis of Chiral 1,2-Diols via Desymmetrization of meso-Epoxides." Journal of the American Chemical Society, American Chemical Society. URL:[Link]

• [4] Wu, S., et al. "Enantioselective Hydrolysis of Racemic and Meso-Epoxides with Recombinant Escherichia coli Expressing Epoxide Hydrolase from Sphingomonas sp. HXN-200: Preparation of Epoxides and Vicinal Diols in High ee and High Concentration." ACS Catalysis, American Chemical Society. URL:[Link]

• [3] Zheng, Y., et al. "Structural Insights of a cis-Epoxysuccinate Hydrolase Facilitate the Development of Robust Biocatalysts for the Production of l-(+)-Tartrate." Biochemistry, American Chemical Society. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. moodle2.units.it [moodle2.units.it]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Preparation of chiral diols from (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate intermediates

Application Note: Enantioselective Preparation of Chiral Diols via Desymmetrization of (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate

Executive Summary & Mechanistic Rationale

Chiral 1,2-diols are indispensable building blocks in the synthesis of active pharmaceutical ingredients (APIs) and chiral ligands. The compound (2R,3S)-dimethyl oxirane-2,3-dicarboxylate[1] is a meso-epoxide characterized by an internal plane of symmetry. Converting this achiral intermediate into an enantiopure diol (such as (2R,3R)- or (2S,3S)-dimethyl tartrate) requires a highly selective desymmetrization strategy.

This technical guide details the Asymmetric Ring Opening (ARO) of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate via hydrolytic desymmetrization. We focus on two field-proven catalytic systems:

• Oligomeric (salen)Co(III) Complexes: Unlike monomeric catalysts, which suffer from low reactivity due to the need for two catalyst molecules to simultaneously interact with the substrate, oligomeric architectures pre-organize the metal centers. This enforces a highly efficient, intramolecular bimetallic mechanism where one Co(III) center acts as a Lewis acid to activate the epoxide, and the adjacent Co(III) center delivers the water nucleophile[2].

• Microbial Epoxide Hydrolases (EHs): A biocatalytic alternative that utilizes the enzyme's highly specific chiral pocket to direct nucleophilic attack by water, offering an environmentally benign route with exquisite enantioselectivity[3].

Chemical Pathway & Logical Relationships

The following diagram illustrates the chemical logic from the achiral precursor to the final chiral diol.

Chemical pathway for the desymmetrization of meso-epoxide to chiral 1,2-diol.

Quantitative Catalyst Comparison

The choice of catalyst directly dictates the efficiency and stereochemical outcome of the desymmetrization process[2][3].

Catalyst System	Loading (mol%)	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)	Product Configuration
Monomeric (salen)Co(III)	1.0	24	< 5	N/A	N/A
Oligomeric (salen)Co(III)	0.1	4	> 99	93 - 98	(2R,3R)-Dimethyl tartrate
Microbial Epoxide Hydrolase	Variable	12 - 24	> 95	> 99	(2S,3S)-Dimethyl tartrate

Experimental Workflows & Self-Validating Protocols

Causality in Experimental Design:

• Oxidation with Acetic Acid: The (salen)Co(II) pre-catalyst is inactive for ARO. It must be oxidized in the presence of acetic acid to form the active Co(III)-OAc species. The acetate acts as a labile counterion that is easily displaced by the epoxide during Lewis acid activation.

• Temperature Control (0–25 °C): ARO is under kinetic control. Elevated temperatures accelerate the uncatalyzed, racemic background hydrolysis by bulk water, which severely degrades the final ee%.

• Concentration Dynamics: For certain liquid epoxides, the reaction can be run neat to maximize the effective concentration of the catalyst, adhering to green chemistry principles[4]. However, for solid or highly viscous intermediates, minimal THF is used to maintain mass transfer.

Self-Validating System (In-Process Controls):

This protocol is designed to validate itself in real-time. By running a parallel "blank" reaction (substrate + water, no catalyst) and monitoring both via chiral GC (e.g., Cyclodex-B column), the operator can definitively prove that the observed conversion is entirely catalyst-driven. If the ee% in the catalytic reactor drops below 90% before full conversion, it serves as an immediate indicator of catalyst deactivation or thermal runaway, prompting an early quench.

Step-by-Step Methodology: Hydrolytic Desymmetrization using Oligomeric (salen)Co(III)

• Catalyst Activation: Dissolve 0.1 mol% of (R,R)-oligomeric (salen)Co(II) in toluene. Add 2 equivalents of acetic acid (relative to Co) and stir open to the air at room temperature for 30 minutes. The color will shift from red to dark brown, indicating the formation of Co(III)-OAc. Remove the solvent in vacuo.

• Substrate Addition: Charge the reaction vessel with 10 mmol of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate[1]. If the substrate is highly viscous, add a minimal volume of anhydrous THF (e.g., 1 mL) to ensure homogeneity.

• Hydrolytic Desymmetrization: Cool the vessel to 0 °C using an ice bath. Slowly add 1.2 equivalents of distilled H₂O dropwise over 10 minutes to prevent localized heating.

• In-Process Monitoring: After 1 hour, withdraw a 10 µL aliquot, dilute in ethyl acetate, and analyze via chiral GC. Verify that the ee% of the forming diol is >93%. Allow the reaction to warm to room temperature and stir until conversion is >99% (typically 4 hours)[2].

• Isolation: Dilute the mixture with ethyl acetate, wash with brine, and dry over Na₂SO₄. Concentrate under reduced pressure. The crude chiral diol ((2R,3R)-dimethyl tartrate) can be further purified by recrystallization from hexanes/ethyl acetate to achieve >99% ee.

Workflow Diagram

Step-by-step experimental workflow for the hydrolytic desymmetrization process.

References

• Title: (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate | C6H8O5 | CID 12567700 Source: PubChem, National Institutes of Health (NIH) URL: [Link]

• Title: Epoxide Hydrolase-Catalyzed Enantioselective Synthesis of Chiral 1,2-Diols via Desymmetrization of meso-Epoxides Source: Journal of the American Chemical Society (JACS) URL: [Link]

• Title: A Green Chemistry Approach to Asymmetric Catalysis: Solvent-Free and Highly Concentrated Reactions Source: PubMed Central (PMC), National Institutes of Health (NIH) URL: [Link]

• Title: A broadly applicable and practical oligomeric (salen) Co catalyst for enantioselective epoxide ring-opening reactions Source: PubMed Central (PMC), National Institutes of Health (NIH) URL: [Link]

Sources

• 1. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate | C6H8O5 | CID 12567700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A broadly applicable and practical oligomeric (salen) Co catalyst for enantioselective epoxide ring-opening reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing reaction conditions for (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate epoxidation

Target Product: (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (cis-epoxydimethyl succinate)

Welcome to the Technical Support Center. As application scientists, we know that synthesizing (2R,3S)-dimethyl oxirane-2,3-dicarboxylate presents unique challenges. Because the alkene precursor (dimethyl maleate) is highly electron-deficient—flanked by two electron-withdrawing ester groups—standard electrophilic epoxidation reagents like mCPBA are entirely ineffective.

To successfully synthesize this meso epoxide, you must utilize a nucleophilic epoxidation strategy. The industry gold standard is the use of hydrogen peroxide (H₂O₂) activated by a sodium tungstate (Na₂WO₄) catalyst[1]. Alternatively, solid acid catalysts with tert-butyl hydroperoxide (TBHP) can be utilized for continuous flow or heterogeneous setups[2].

Below is our comprehensive guide, including self-validating protocols, workflow visualizations, and troubleshooting FAQs to ensure your reaction goes to completion without over-oxidizing into unwanted byproducts.

Standard Operating Procedure: Tungstate-Catalyzed Epoxidation

Self-Validating System: This protocol relies on precise pH control to generate the active catalyst and continuous in-process monitoring via GC-MS to halt the reaction before hydrolysis occurs.

Materials Required

• Substrate: Dimethyl maleate (1.0 eq)

• Oxidant: 30% aqueous H₂O₂ (1.5 eq)

• Catalyst: Na₂WO₄·2H₂O (0.05 eq)

• Reagents: Dilute NaOH / H₂SO₄ (for pH adjustment), Methanol (co-solvent), Saturated aqueous Na₂S₂O₃ (for quenching).

Step-by-Step Methodology

• Catalyst Activation: Dissolve Na₂WO₄·2H₂O in a minimal amount of distilled water. Add the 30% aqueous H₂O₂. The solution will immediately turn slightly yellow, indicating the formation of the active bisperoxotungstate complex, [W(O)(O₂)₂]²⁻.

• pH Adjustment (Critical Causality): Adjust the aqueous catalyst mixture to exactly pH 4.5 using dilute H₂SO₄ or NaOH. Why? A pH outside the 4.0–5.5 range will either prevent the formation of the active peroxo species (if too basic) or accelerate the non-productive decomposition of H₂O₂ and hydrolyze the final epoxide (if too acidic)[1].

• Substrate Addition: Dissolve dimethyl maleate in methanol. Add this solution dropwise to the reaction vessel at 0 °C. Why? The initial formation of the transition state is exothermic; starting at 0 °C prevents thermal runaway and H₂O₂ disproportionation.

• Reaction Execution: Heat the mixture to 60 °C. Maintain vigorous stirring (800+ rpm) to overcome the biphasic mass transfer limitations between the aqueous oxidant and organic substrate.

• In-Process Control (IPC): Monitor the reaction via GC-MS every 2 hours. Self-Validation: The disappearance of the dimethyl maleate peak (m/z 144) and the appearance of the epoxide peak (m/z 160)—without the appearance of the diol/tartrate peak (m/z 178)—confirms optimal kinetic control.

• Quenching & Isolation: Once conversion >95% is achieved, cool to 0 °C immediately. Quench residual peroxides with saturated aqueous Na₂S₂O₃. Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

Workflow & Mechanistic Visualization

Catalytic cycle of tungstate-mediated epoxidation of dimethyl maleate.

Quantitative Data: Comparison of Epoxidation Conditions

Selecting the right catalytic system depends on your scale and whether you require a homogeneous or heterogeneous setup. The table below summarizes validated reaction parameters[2],[1].

Catalyst System	Oxidant	Temp (°C)	Solvent	Conversion (%)	Selectivity for Epoxide (%)	Major Byproduct
Na₂WO₄ (Homogeneous)	30% H₂O₂	60	Methanol / H₂O	>95	>90	Dimethyl tartrate
40% HPW-Hβ Zeolite	TBHP	80	Acetonitrile	84	88	Dimethyl tartrate
Al-MCM-41 (Heterogeneous)	TBHP	100	Acetonitrile	76	82	Dimethyl tartrate

Troubleshooting Guide

Q: My reaction is yielding a high percentage of dimethyl tartrate instead of the epoxide. How do I fix this? A: Dimethyl tartrate is the product of epoxide ring-opening via hydrolysis[2]. This occurs when the reaction pH drops too low (highly acidic) or the temperature exceeds 70 °C. Actionable Fix: Ensure your pH is strictly buffered between 4.0 and 5.5. If the pH drops during the reaction due to the formation of acidic byproducts, add a mild buffer (e.g., sodium acetate) or manually adjust with dilute NaOH. Additionally, lower the reaction temperature to 55 °C to kinetically favor the epoxide and reduce the rate of hydrolysis.

Q: The conversion of dimethyl maleate stalls at 50-60%. How do I drive it to completion? A: Stalled conversion in this biphasic system is typically caused by either H₂O₂ decomposition or mass transfer limitations. Actionable Fix: First, verify that your stirring rate is sufficient to create a fine emulsion (biphasic reactions require high interfacial area). Second, H₂O₂ disproportionates over time at elevated temperatures. Instead of adding all H₂O₂ upfront, use a syringe pump to add it continuously over 4 hours. This maintains a steady concentration of the active bisperoxotungstate species without accelerating non-productive decomposition.

Q: I am observing leaching of my solid acid catalyst (HPW-Hβ zeolite) during the reaction. Is this normal? A: While phosphotungstic acid (HPW) supported on Hβ zeolite is highly active, leaching can occur if the solvent polarity is too high or if water is present in the system[2]. Actionable Fix: Switch to anhydrous tert-butyl hydroperoxide (TBHP) in decane rather than aqueous H₂O₂ when using solid acid catalysts. Ensure your solvent (e.g., acetonitrile) is strictly anhydrous.

Frequently Asked Questions (FAQs)

Q: Can I use mCPBA (meta-chloroperoxybenzoic acid) for this epoxidation? A: No. Dimethyl maleate is an electron-deficient alkene due to the strong electron-withdrawing nature of the two ester groups. mCPBA is an electrophilic oxidant and reacts extremely slowly (if at all) with electron-poor double bonds. You must use a nucleophilic oxidant system like tungstate/H₂O₂ or base-catalyzed hydroperoxide[1].

Q: How do I verify the stereochemistry of the (2R,3S) meso product? A: The epoxidation of a cis-alkene (dimethyl maleate) via a concerted mechanism yields a cis-epoxide. Because the molecule has a plane of symmetry, the (2R,3S) isomer is a meso compound. You can verify this via ¹H-NMR: the two methine protons on the epoxide ring will appear as a single sharp singlet (typically around 3.6-3.8 ppm in CDCl₃) due to symmetry, whereas a trans-epoxide (from dimethyl fumarate) would have a different chemical shift and potentially a small coupling constant depending on the chiral environment.

Q: Is the product toxic? A: Yes. Like many epoxides, (2R,3S)-dimethyl oxirane-2,3-dicarboxylate acts as an alkylating agent. Predictive toxicology databases rate its toxicity as "plausible" due to the highly reactive oxirane ring[3]. Always handle it in a fume hood using appropriate PPE (nitrile gloves, safety goggles).

References

• Source: Catalysis Today (via ResearchGate)
• Title: Reactions of Hydrogen Peroxide. IV.
• Title: Pharmaceutical compositions of dimethyl fumarate (WO2014160633A1)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. WO2014160633A1 - Pharmaceutical compositions of dimethyl fumarate - Google Patents [patents.google.com]

How to prevent polymerization of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate during storage

Welcome to the Technical Support Center for handling and storing (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (CAS: 718617-86-8). As a highly reactive chiral building block, this dimethyl ester derivative is prone to degradation and ring-opening polymerization if improperly managed.

This guide is designed for researchers and drug development professionals. It provides mechanistic insights, self-validating storage protocols, and diagnostic troubleshooting to ensure total experimental reproducibility.

Mechanistic Causality of Epoxide Degradation

To prevent polymerization, we must first understand the chemical causality. The three-membered oxirane ring is inherently strained. When exposed to thermal energy, light, or trace chemical initiators (such as atmospheric moisture, or acidic/basic residues on glassware), the ring undergoes electrophilic activation or nucleophilic attack[1].

Once the initial ring opens, it forms a reactive carbocation or alkoxide intermediate. This intermediate rapidly attacks adjacent intact monomers, initiating a runaway chain propagation that results in oligomerization. This manifests macroscopically as increased viscosity and yellowing of the reagent[1].

Trace-initiated ring-opening polymerization mechanism in oxirane derivatives.

Self-Validating Storage Protocol

To guarantee the integrity of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate, do not rely on passive storage. Implement the following self-validating workflow to systematically eliminate thermal, photolytic, and chemical degradation pathways.

Step 1: Glassware Neutralization

• Action: Wash amber glass storage vials with a non-alkaline detergent, rinse thoroughly with HPLC-grade water, and bake at 120°C for 4 hours.

• Causality: Standard borosilicate glass can harbor trace acidic silanol groups or basic detergent residues that act as primary initiators for epoxide polymerization[1].

• Self-Validation: Test the pH of the final water rinse. It must be strictly neutral (pH 7.0) before baking.

Step 2: Baseline Purity Verification

• Action: Perform a baseline GC-MS or 1 H-NMR on the fresh batch prior to storage.

• Causality: You cannot monitor degradation without a baseline. Establishing an initial purity profile ensures you are not storing already-compromised material.

• Self-Validation: The batch must show ≥97% purity with a single sharp peak and no high-molecular-weight oligomeric tailing.

Step 3: Aliquoting and Inert Blanketing

• Action: Divide the bulk reagent into single-use aliquots. Gently purge the headspace of each vial with dry Argon gas before sealing with a PTFE-lined septum.

• Causality: Repeated opening of a bulk container introduces atmospheric moisture and oxygen, leading to auto-oxidation and hydrolysis. Argon is denser than Nitrogen and effectively displaces reactive gases from the liquid surface[1].

• Self-Validation: Utilize a bubbler or oxygen sensor to confirm positive inert pressure before applying the crimp seal.

Step 4: Controlled Cold Storage

• Action: Store the sealed aliquots at 2-8 °C in a dedicated, dark environment.

• Causality: Lowering the temperature drastically reduces the kinetic energy available for ring-opening, while opaque/amber vials prevent photo-initiated degradation[1][2].

• Self-Validation: Monitor the refrigerator with a continuous data logger. Temperature excursions above 8 °C trigger an automatic re-validation of the batch.

Workflow for reception, quality control, and cold storage of reactive chiral epoxides.

Quantitative Data Matrices

Use the following tables to benchmark your material against established physicochemical properties and diagnostic indicators.

Table 1: Physicochemical Properties & Storage Thresholds

Parameter	Target Value / Threshold	Causality / Impact
Storage Temperature	2-8 °C	Suppresses thermal activation of the oxirane ring[1].
Refractive Index	n20/D 1.440	Deviations indicate solvent contamination or early-stage oligomerization.
Density	1.269 g/mL at 25 °C	Density increases significantly as the monomer polymerizes.
Atmosphere	Argon (preferred) / Nitrogen	Displaces oxygen to prevent auto-oxidation and moisture-induced hydrolysis[1].

Table 2: Diagnostic Indicators of Polymerization

Diagnostic Method	Healthy Monomer	Degraded / Polymerized Material
Visual Inspection	Clear, free-flowing liquid.	Yellowing, viscous, or sticky residue[1].
GC-MS	Single sharp peak at expected MW.	Broad peaks at higher retention times indicating oligomers[1].
1 H-NMR	Sharp, distinct oxirane ring protons.	Broadening of peaks; loss of oxirane proton signals.
Acid Value (AV)	Stable, low baseline.	Gradual increase over time due to auto-oxidation[2].

Troubleshooting & FAQs

Q1: My stored batch of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate has become viscous and slightly yellow. Can I salvage it by adding a solvent? A1: No. Yellowing and increased viscosity are primary macroscopic indicators of ring-opening polymerization[1]. While industrial coating processes sometimes use solvents like acetone or ethyl acetate to restore flowability to partially polymerized bulk resins[3], this is strictly prohibited for precision synthetic chemistry. Polymerized epoxides will drastically alter reaction stoichiometry and will not perform as expected[1]. The compromised batch must be discarded.

Q2: Should I add a chemical stabilizer or inhibitor to the storage vial to prevent this? A2: For analytical or synthetic grade (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate, the addition of inhibitors is generally avoided to prevent interference with downstream reactions. While specific inhibitors (like azodioxides) are highly effective at sequestering protons to retard photoinitiated-cationic polymerization in UV-curable epoxide systems[4], pure chiral intermediates rely entirely on rigorous environmental control (inert atmosphere, 2-8 °C, absence of light) for stabilization[1][2].

Q3: I accidentally left the reagent exposed on the benchtop overnight at room temperature. Is it ruined? A3: Not necessarily, but its integrity is at risk. Studies on epoxidized derivatives demonstrate that exposure to ambient temperature and light accelerates degradation and increases the Acid Value (AV) rapidly compared to storage at 4 °C in the dark[2]. Self-Validation Step: Before utilizing this benchtop batch, run a rapid 1 H-NMR or GC-MS[1]. If the oxirane proton signals remain sharp and no high-molecular-weight oligomers are detected, it may be used immediately. Do not return it to long-term storage.

Q4: Why is Argon preferred over Nitrogen for inerting the storage vials? A4: Argon is significantly denser than both Nitrogen and standard atmospheric air. When you purge a vial, Argon settles at the bottom, creating a robust, heavy physical blanket directly over the liquid epoxide. This provides superior protection against the ingress of moisture and oxygen, which are the primary culprits for initiating degradation pathways[1].

References

• ResearchGate. "How can I dilute or recover a resin/paint that has begun to polymerize and turn sticky due to air exposure?". ResearchGate. [Link]

• ACS Publications. "Long-Term Storage Stability of Epoxides Derived from Vegetable Oils and Their Methyl Esters". Energy & Fuels.[Link]

• RadTech. "Azodioxides as Inhibitors and Retarders in Photoinitiated-Cationic Polymerization". RadTech.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. radtech.org [radtech.org]

Technical Support Center: Troubleshooting Low Yield in (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate Ring-Opening

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers facing unexpected low yields or complex product mixtures when working with highly functionalized epoxides.

(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (also known as dimethyl meso-epoxysuccinate) is a powerful electrophilic scaffold used extensively in the synthesis of functionalized malates, tartrate derivatives, and irreversible enzyme inhibitors [2]. However, its dual electrophilic nature—comprising a strained epoxide ring and two ester carbonyls—makes it notoriously prone to chemoselectivity issues.

This guide provides field-proven insights, root-cause analyses, and validated protocols to optimize your ring-opening workflows.

Part 1: Mechanistic Causality (The "Why")

To troubleshoot low yields, we must first understand the fundamental physical chemistry governing this substrate.

The Chemoselectivity Dilemma: Epoxide vs. Ester

The electron-withdrawing methyl ester groups highly activate the epoxide carbons toward nucleophilic attack. However, these same ester carbonyls are highly susceptible to nucleophilic acyl substitution. When using nucleophiles like primary amines or ammonia, the amine often attacks the carbonyl carbon faster than the epoxide, leading to the formation of epoxysuccinamide side products rather than the desired ring-opened amino alcohol [1].

The Stereochemical Reality: SN2 Inversion

Nucleophilic ring-opening of epoxides proceeds via a stereospecific SN​2 mechanism, resulting in the inversion of configuration at the attacked carbon [4]. Because the starting material is a meso compound (2R,3S), attack at C2 yields a (2S,3S) product, while attack at C3 yields a (2R,3R) product.

• The Insight: Unless an asymmetric desymmetrization catalyst is employed, your product will be a 50:50 racemic mixture of threo enantiomers. If your isolation protocol relies on crystallization, your maximum theoretical isolated yield for a single enantiomer is 50%. What appears as a "low yield" may actually be a highly efficient reaction masked by a poor isolation strategy for racemates.

Part 2: Troubleshooting FAQs

Q1: I am using a primary amine nucleophile, but my LC-MS shows a loss of methanol (-32 Da) and the formation of an amide. How do I force epoxide ring-opening? A: Uncatalyzed amines will preferentially attack the ester. To redirect the chemoselectivity to the epoxide, you must use a Lewis acid. Lithium perchlorate ( LiClO4​ ) or Titanium tetraisopropoxide ( Ti(OiPr)4​ ) selectively coordinates to the epoxide oxygen, lowering the activation energy for ring-opening and allowing the reaction to proceed at lower temperatures (0 °C to RT) before amidation can occur.

Q2: My reaction with sodium ethoxide (NaOEt) yields a complex, inseparable mixture. Why? A: Transesterification. You are reacting an ethoxide nucleophile with a dimethyl ester. The ethoxide will rapidly exchange with the methyl esters, yielding a statistical mixture of dimethyl, diethyl, and ethyl-methyl ester ring-opened products. Rule of thumb: Always match your alkoxide and solvent to the ester (use NaOMe in MeOH ), or use strictly non-nucleophilic bases (e.g., DBU or DIPEA) in aprotic solvents.

Q3: I am trying to synthesize a thiol-ether derivative, but the reaction is sluggish and I see significant dimethyl tartrate formation. A: Thiols (like cysteine derivatives) are excellent soft nucleophiles and are commonly used to trap epoxysuccinates in biological assays [3]. However, in synthetic preparations, sluggish reactivity often prompts researchers to heat the reaction. If adventitious water is present, thermal conditions will drive epoxide hydrolysis, yielding dimethyl tartrate. Ensure your solvents are strictly anhydrous and consider using a mild base ( Et3​N ) to generate the more nucleophilic thiolate anion at room temperature.

Part 3: Diagnostic Data Presentation

Use the following matrix to diagnose your specific reaction conditions and anticipate side products.

Primary Nucleophile	Catalyst / Additive	Solvent System	Expected Major Product	Common Side Reactions (Yield Loss)
Primary Amine	None (Heat applied)	MeOH or THF	Epoxysuccinamide	Amidation at carbonyl [1]
Primary Amine	LiClO4​ (1.0 eq)	Anhydrous CH3​CN	β -Amino alcohol	Minimal (High chemoselectivity)
Sodium Azide	NH4​Cl (1.5 eq)	Anhydrous MeOH	β -Azido alcohol	Ester hydrolysis (if water is present)
Alkoxide (RO-)	None	Mismatched Alcohol	Complex Mixture	Transesterification
Thiol (R-SH)	Et3​N (Catalytic)	Anhydrous DCM	β -Thioether alcohol	Disulfide formation (oxidation)

Part 4: Validated Experimental Protocols

To ensure self-validating and reproducible results, utilize the following standardized methodologies.

Protocol A: Lewis Acid-Catalyzed Amine Ring-Opening

This protocol utilizes mild Lewis acid activation to prevent amidation.

• Preparation: Flame-dry a Schlenk flask and purge with inert gas ( N2​ or Argon).

• Activation: Suspend LiClO4​ (1.0 eq) in anhydrous CH3​CN (0.2 M) and stir until fully dissolved.

• Substrate Addition: Add (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (1.0 eq) to the flask and cool the mixture to 0 °C using an ice bath.

• Nucleophilic Attack: Dropwise add the primary amine (1.1 eq). The dropwise addition prevents localized exothermic hotspots that could drive amidation.

• Monitoring: Remove the ice bath, warm to room temperature, and stir for 4-6 hours. Monitor completion via TLC (stain with KMnO4​ ).

• Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract 3x with Ethyl Acetate, dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

Protocol B: Chemoselective Azide Ring-Opening

Azide is a powerful nucleophile that ignores the ester carbonyl, making it the ideal precursor for amino-alcohols via subsequent Staudinger reduction.

• Preparation: Dissolve the epoxide substrate (1.0 eq) in anhydrous Methanol (0.5 M) under N2​ .

• Reagent Addition: Add Sodium Azide ( NaN3​ , 1.5 eq) and Ammonium Chloride ( NH4​Cl , 1.5 eq). Note: NH4​Cl acts as a mild proton source to facilitate epoxide opening without raising the pH to levels that would saponify the ester.

• Reaction: Heat the mixture to 65 °C and reflux for 12 hours.

• Isolation: Cool to room temperature. Filter the mixture through a Celite pad to remove inorganic salts. Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc) to isolate the pure azido-alcohol.

Part 5: Reaction Pathway Visualization

The following diagram illustrates the competing logical pathways that dictate your final yield.

Caption: Figure 1: Chemoselectivity pathways in the nucleophilic ring-opening of dimethyl epoxysuccinate.

References

• Derivatives of Primary Nitroalkanes.
• cis-Epoxysuccinic Acid | High Purity Reagent | RUO Source: Benchchem URL
• Source: National Institutes of Health (NIH)
• Ring Opening Reactions of Epoxides.

Technical Support Center: Troubleshooting Nucleophilic Ring Opening of (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate

Welcome to the Application Scientist Support Center. This hub is designed for researchers and drug development professionals facing challenges with the functionalization of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (meso-dimethyl epoxysuccinate).

Opening this specific oxirane ring is notoriously difficult. The two adjacent methyl ester groups create a highly sterically hindered environment that physically blocks the anti-periplanar trajectory required for an SN2 attack. Furthermore, the electron-withdrawing nature of these esters destabilizes any developing carbocation, preventing a pure SN1 cleavage [1]. This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to help you overcome these barriers.

Part 1: Frequently Asked Questions & Troubleshooting Guide

Q1: Why do standard aliphatic and aromatic amines fail to open the oxirane ring, resulting in complete recovery of the starting material? Causality Insight: The cis-oriented -COOMe groups act as a steric shield, preventing the nucleophile from achieving the necessary 180° backside attack angle relative to the C-O bond. Literature confirms that even highly active transition-metal catalyzed openings fail on this substrate due to this profound steric inhibition [()]. Solution: You must activate the epoxide oxygen using a Lewis acid (e.g., LiClO₄, Ti(O-iPr)₄). Coordination to the Lewis acid lengthens and polarizes the C-O bond, shifting the transition state to a borderline SN1/SN2 regime. This slightly flattens the carbon center, relieving steric crowding and allowing the amine to attack while still maintaining stereochemical inversion.

Q2: I added a Lewis acid and heated the reaction, but now I am observing transesterification and degradation instead of the desired ring-opened product. How can I prevent this? Causality Insight: Epoxysuccinyl derivatives are highly sensitive to side reactions. Strongly basic nucleophiles or the use of protic alcoholic solvents (like methanol) at elevated temperatures will preferentially attack the ester carbonyls rather than the sterically shielded epoxide carbons [()]. Solution: Switch to polar aprotic solvents (e.g., anhydrous CH₃CN or DMF). Lower the temperature to 25–40 °C and use a milder Lewis acid like LiClO₄, which provides sufficient electrophilic activation without promoting ester cleavage.

Q3: My target nucleophile is extremely bulky (e.g., tert-butylamine). Even with Lewis acids and aprotic solvents, the reaction fails. What is the alternative? Causality Insight: The steric clash in the transition state between a bulky amine and the cis-ester groups is insurmountable under standard thermal conditions. The activation energy barrier is simply too high. Solution: Utilize the "Surrogate Azide Approach." Trimethylsilyl azide (TMS-N₃) is small, linear, and highly nucleophilic. It easily bypasses the steric bulk to open the ring. Once the azido-alcohol is formed, it can be seamlessly reduced to the primary amine via a Staudinger reduction [()].

Part 2: Mechanistic Pathway and Logic Visualizations

To better understand the causality of the reaction and our troubleshooting logic, refer to the diagrams below.

Mechanistic pathway of Lewis acid-catalyzed epoxide ring opening.

Troubleshooting logic tree for resolving steric and side-reaction issues.

Part 3: Quantitative Data & Optimization Summary

The following table summarizes the optimization data for opening (2R,3S)-dimethyl oxirane-2,3-dicarboxylate, highlighting the necessity of Lewis acids and the limitations of bulky nucleophiles.

Nucleophile	Lewis Acid Catalyst	Solvent	Temp (°C)	Yield (%)	Observation / Notes
Benzylamine	None	MeOH	65	< 5	Complete recovery of starting material.
Benzylamine	LiClO₄ (0.5 M)	CH₃CN	25	82	Clean inversion; anti-vicinal amino alcohol formed.
tert-Butylamine	LiClO₄ (0.5 M)	CH₃CN	40	< 10	Severe steric clash prevents nucleophilic attack.
Aniline	Ti(O-iPr)₄ (1.0 eq)	CH₂Cl₂	25	76	Requires rigorous aqueous workup to remove Ti salts.
TMS-N₃	None (EtOH additive)	DMF	60	89	Surrogate approach; highly efficient for bulky targets.

Part 4: Validated Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to subsequent steps without confirming the validation checkpoints.

Protocol A: Surrogate Azide Ring Opening (For Bulky Target Amines)

This protocol utilizes Trimethylsilyl azide (TMS-N₃) to bypass steric hindrance, yielding the anti-azido alcohol which can later be reduced.

• Setup: In an oven-dried flask under N₂, dissolve 10.0 mmol of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate in 20 mL of anhydrous DMF.

• Reagent Addition: Add 12.0 mmol of TMS-N₃ via syringe, followed by 10.0 mmol of absolute ethanol. Causality note: Ethanol acts as a mild proton source to activate the epoxide and cleave the transient O-TMS ether.

• Reaction: Heat the mixture to 60 °C and stir for 12 hours.

• Validation Checkpoint 1 (TLC): Spot the reaction on silica gel (Hexanes:EtOAc 7:3). The starting epoxide (Rf ~0.5) must be completely consumed, replaced by a more polar UV-inactive spot (Rf ~0.3, stains brown with KMnO₄).

• Quench & Workup: Cool to room temperature and quench with 20 mL of saturated aqueous NH₄Cl. Extract with EtOAc (3 × 20 mL). Wash the combined organic layers with brine (5 × 20 mL) to completely remove DMF. Dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Validation Checkpoint 2 (NMR): Analyze the crude product via ¹H NMR (CDCl₃). The self-validation marker is the disappearance of the epoxide ring protons (singlet at ~3.6 ppm) and the emergence of two distinct doublets at ~4.5 ppm and ~4.2 ppm (J ≈ 3 Hz), confirming the anti-vicinal azido alcohol configuration.

Protocol B: Direct Amine Opening via Mild Lewis Acid Catalysis

Use this protocol for primary and unhindered secondary amines.

• Catalyst Preparation: Prepare a 0.5 M solution of anhydrous LiClO₄ in anhydrous CH₃CN (20 mL). Warning: LiClO₄ is a strong oxidant; ensure it is strictly anhydrous and kept away from easily oxidizable organic solvents outside of controlled conditions.

• Reagent Addition: Add 10.0 mmol of the epoxide to the solution, followed by 12.0 mmol of the target amine (e.g., benzylamine).

• Reaction: Stir at 25–40 °C for 16 hours.

• Validation Checkpoint 1 (Visual/TLC): The solution should remain relatively clear or pale yellow. A dark brown mixture indicates amine oxidation or ester degradation. TLC (CH₂Cl₂:MeOH 95:5) should show product formation at a lower Rf than the starting material.

• Workup: Dilute the mixture with 50 mL of CH₂Cl₂. Wash extensively with deionized water (3 × 50 mL) to extract the highly water-soluble LiClO₄ catalyst. Dry the organic layer over Na₂SO₄ and concentrate.

• Validation Checkpoint 2 (NMR): Confirm the structure via ¹H NMR. The integration of the newly incorporated amine protons must match the integration of the two non-equivalent methine protons on the succinate backbone.

Part 5: References

• Wang, H., et al. "Palladium-Catalyzed Oxirane-Opening Reaction with Arenes via C–H Bond Activation." Journal of the American Chemical Society, 2015.[Link]

• Ji, C., et al. "Inhibitory Covalent Labeling and Clickable-Eu-Tagging-Based ICPMS: Measurement of pH-Dependent Absolute Activities of the Cathepsins in Hepatocyte Lysosomes." Analytical Chemistry, 2019.[Link]

• Legters, J., et al. "Synthesis of naturally occurring (2S,3S)-(+)-aziridine-2,3-dicarboxylic acid." Tetrahedron, 1991.[Link]

Technical Support Center: Solvent Optimization for (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate Esterification Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the esterification of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing derivatives of this valuable chiral building block. The inherent sensitivity of the epoxide ring presents unique challenges, where solvent selection is not merely a matter of solubility but a critical parameter controlling reaction rate, yield, and the prevention of unwanted side reactions. This document provides in-depth, experience-driven advice in a question-and-answer format to troubleshoot and optimize your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during the esterification process.

Q1: My esterification reaction is extremely slow or fails to initiate. How could my solvent choice be the problem?

A1: A stalled reaction is frequently traced back to two solvent-related issues: catalyst solubility and insufficient polarity to support the transition state. Acid catalysts, such as sulfuric acid or p-toluenesulfonic acid, require a solvent with at least moderate polarity to be effective. If you are using a completely non-polar solvent like hexane, the catalyst may not dissolve, preventing the crucial initial protonation of the carboxylic acid carbonyl group.[1] The mechanism of acid-catalyzed esterification relies on the formation of charged intermediates, which are better stabilized in more polar environments.

Q2: I'm observing low yields and the formation of significant byproducts. How does the solvent contribute to this, and what should I look for?

A2: This is the most critical issue for this specific substrate. The primary cause of low yield is often the undesired nucleophilic attack on the epoxide ring, leading to ring-opening byproducts.[2][3] The solvent plays a pivotal role here:

• Protic Solvents (e.g., the alcohol reactant itself): Using the alcohol as the solvent (a common Fischer esterification tactic) is highly problematic. Under acidic conditions, the epoxide oxygen can be protonated, making the ring susceptible to attack. The alcohol, being both the solvent and a nucleophile, will readily attack the activated epoxide carbons, leading to the formation of hydroxy-ether or diol (if water is present) impurities.[4][5]

• Polar Aprotic Solvents: While they can stabilize the desired transition state, highly polar aprotic solvents may also stabilize the charge separation in the transition state of the undesired ring-opening reaction, particularly if the reaction conditions are too harsh (e.g., high temperatures).

You should look for byproducts with higher polarity on a TLC plate and masses corresponding to the addition of your alcohol to the starting material in your mass spectrometry analysis.

Q3: What is the fundamental difference between a protic and an aprotic solvent in the context of this reaction?

A3: The key difference lies in the presence of acidic protons.

• Protic Solvents (e.g., alcohols, water, carboxylic acids) have a hydrogen atom bonded to an electronegative atom (like oxygen or nitrogen). They can form hydrogen bonds and act as proton donors. In this specific esterification, they can participate directly in the reaction, often leading to the undesirable epoxide ring-opening.[6]

• Aprotic Solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Toluene) do not have acidic protons and cannot donate hydrogen bonds. Their primary role is to dissolve reactants and stabilize intermediates through their dielectric properties. For protecting the sensitive epoxide ring, aprotic solvents are strongly preferred as they are non-nucleophilic and minimize side reactions.[7]

Q4: My purification process is complicated by byproducts that are difficult to separate from the desired ester. Is this related to my initial solvent choice?

A4: Absolutely. The choice of solvent directly dictates the profile of byproducts formed. If you use a protic solvent, you will generate ring-opened products that are often structurally similar and have polarities close to your desired ester, making chromatographic separation challenging. By selecting a non-polar, aprotic solvent, you suppress these side reactions from the outset. A cleaner reaction mixture simplifies the work-up and purification immensely, often requiring only a simple filtration and solvent evaporation.

Part 2: In-Depth Troubleshooting Guides

This section provides structured guidance for resolving more complex experimental failures.

Problem: Low to Moderate Yield with Significant Epoxide Ring-Opening

This is the most common failure mode, characterized by the formation of diol or alkoxy-alcohol byproducts.

Causality Explained: The acid catalyst required for esterification can also protonate the epoxide's oxygen atom. This protonation turns the oxygen into a good leaving group and activates the epoxide ring for nucleophilic attack.[2][3] The reaction can then proceed via a mechanism with significant SN1 character, where a partial positive charge builds up on the more substituted carbon atom.[5][8] A nucleophile (like the alcohol reactant or water) will preferentially attack this more electrophilic carbon, breaking open the ring.[5]

Solutions & Optimization Strategy:

• Re-evaluate Your Solvent System: The primary defense against ring-opening is to use a non-nucleophilic, moderately polar aprotic solvent. This minimizes the protonation of the epoxide and avoids introducing competing nucleophiles.

• Consider Catalyst Alternatives: If ring-opening persists even in aprotic solvents, the acid catalyst may be too strong. Consider alternative esterification methods that operate under milder, non-acidic conditions. A Steglich esterification using a carbodiimide coupling agent like DCC or EDC with a catalyst like DMAP is an excellent choice for acid-sensitive substrates.[9][10]

• Control the Temperature: Higher temperatures accelerate all reactions, including the undesired ring-opening. Conduct the reaction at the lowest temperature that allows for a reasonable conversion rate. Room temperature is often sufficient for activated esterification methods.

Visual Troubleshooting Workflow: Mitigating Epoxide Ring-Opening

The following diagram outlines a logical workflow for diagnosing and solving issues related to low yields caused by side reactions.

Caption: Troubleshooting workflow for epoxide ring-opening.

Part 3: Data & Protocols

Solvent Selection Guide for Epoxide Esterification

The table below summarizes key properties of common solvents and their suitability for the esterification of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate.

Solvent	Type	Boiling Point (°C)	Dielectric Constant (ε)	Suitability & Rationale
Toluene	Aprotic, Non-polar	111	2.4	Excellent. Inert, aprotic, and allows for azeotropic removal of water if needed.
Dichloromethane (DCM)	Aprotic, Polar	40	9.1	Excellent. Good solvent for many catalysts and reactants, low boiling point for easy removal. Ensure it is dry.
Tetrahydrofuran (THF)	Aprotic, Polar	66	7.6	Good. Can be used, but must be rigorously dried as it is hygroscopic. Peroxide formation is a risk.
Acetonitrile	Aprotic, Polar	82	37.5	Use with Caution. Its high polarity can sometimes favor side reactions. Must be anhydrous.
Methanol / Ethanol	Protic, Polar	65 / 78	33.0 / 24.5	Not Recommended. Acts as a nucleophile, leading to significant ring-opening byproducts.[5][6]
Hexane	Aprotic, Non-polar	69	1.9	Poor. Generally poor solubility for the starting material and especially for acid catalysts.

General Protocol for Esterification using a Non-Acidic Coupling Agent (Steglich Esterification)

This protocol is recommended to minimize acid-catalyzed side reactions.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (1.0 eq) and the desired alcohol (1.1 eq) in anhydrous Dichloromethane (DCM).

• Catalyst Addition: Add 4-(Dimethylamino)pyridine (DMAP) (0.1 eq) to the solution and stir until it dissolves.

• Coupling Agent: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) in anhydrous DCM dropwise over 15 minutes. A white precipitate (dicyclohexylurea, DCU) will begin to form.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, filter the reaction mixture through a pad of Celite to remove the DCU precipitate. Wash the filter cake with additional DCM.

• Purification: Combine the filtrates and wash sequentially with 5% HCl solution, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography if necessary.

Visual Representation of the Acid-Catalyzed Reaction Mechanism

This diagram illustrates the key steps in the desired esterification pathway and the competing ring-opening side reaction.

Caption: Competing reaction pathways in acid-catalyzed esterification.

References

• Consequences of Pore Polarity and Solvent Structure on Epoxide Ring-Opening in Lewis and Brønsted Acid Zeolites. JACS Au. (2024). Available from: [Link]

• Highly Efficient Asymmetric Synthesis of α,β-Epoxy Esters via One-Pot Organocatalytic Epoxidation and Oxidative Esterification. ResearchGate. Available from: [Link]

• Epoxide Ring Opening Under Mild Conditions Using Phenol, Amine, and Alcohols. Journal of Synthetic Chemistry. (2023). Available from: [Link]

• This citation was merged with[11] during processing.

• An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids. Der Pharma Chemica. Available from: [Link]

• Ethers and Epoxides. Course Hero. Available from: [Link]

• Enzymatic esterification of an acid with an epoxide using an immobilized lipase from Mucor miehei as catalyst. PubMed. (2002). Available from: [Link]

• Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. ResearchGate. (2021). Available from: [Link]

• Synthesis of Chiral Esters via Asymmetric Wolff Rearrangement Reaction. Organic Letters. (2019). Available from: [Link]

• A Convenient Practical Synthesis of Alkyl and Aryl Oxime Esters. Organic Chemistry Portal. (2014). Available from: [Link]

• Reactions of Epoxides: Ring-opening. Chemistry LibreTexts. (2024). Available from: [Link]

• Alcohol-mediated esterification of carboxylic acids with carbonates. Google Patents. (2015).

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. PMC. Available from: [Link]

• Diisopropyl (2S,3S)-2,3-O-isopropylidenetartrate. Organic Syntheses. Available from: [Link]

• Reactions of Epoxides: Ring-opening. Chemistry LibreTexts. (2024). Available from: [Link]

• Reactions of Epoxides under Acidic and Basic Conditions. Chemistry Steps. (2024). Available from: [Link]

• Solvent effect on the sensitized photooxygenation of 2,3-dihydropyrazine derivatives. PubMed. (2003). Available from: [Link]

• Epoxides Ring-Opening Reactions. Chemistry Steps. (2020). Available from: [Link]

• Acetylenedicarboxylic acid, dimethyl ester. Organic Syntheses. Available from: [Link]

• Ternary deep eutectic solvents for esterification of 2-methylpropenoic acid with alcohols. Royal Society of Chemistry. Available from: [Link]

• Esterification not Working (Separation). Reddit. (2024). Available from: [Link]

• How to purify esterification product? ResearchGate. (2016). Available from: [Link]

• Reactions of Epoxides: Ring-Opening. Penn State Pressbooks. Available from: [Link]

• DCID-mediated esterification of carboxylic acids with alcohols under mild conditions. Royal Society of Chemistry. Available from: [Link]

• Stereochemical assignment of naturally occurring 2,3-epoxy-2-methylbutanoate esters. PubMed. (2002). Available from: [Link]

• Acid to Ester - Common Conditions. Organic Chemistry Data. Available from: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps [chemistrysteps.com]
• 4. crab.rutgers.edu [crab.rutgers.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. jsynthchem.com [jsynthchem.com]
• 7. A Convenient Practical Synthesis of Alkyl and Aryl Oxime Esters [organic-chemistry.org]
• 8. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 9. researchgate.net [researchgate.net]
• 10. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Purification techniques for (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate without column chromatography

Welcome to the technical support guide for the purification of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate. This resource is designed for researchers, chemists, and drug development professionals who require high-purity material without resorting to traditional column chromatography. This guide provides troubleshooting advice and detailed protocols based on the physicochemical properties of the target molecule and common impurities encountered during its synthesis.

Section 1: Understanding the Fundamentals for a Successful Purification

Effective purification begins with a deep understanding of the target molecule and potential contaminants. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate is a chiral epoxide, typically synthesized via the epoxidation of dimethyl fumarate. Its physical properties dictate the applicable purification techniques.

Key Properties of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

Property	Value	Significance for Purification
Physical Form	Liquid at 25 °C	Rules out standard recrystallization of the product itself; suggests distillation or extraction.
Molecular Weight	160.12 g/mol [1]	---
Density	~1.269 g/mL at 25 °C	Denser than water, which affects phase separation during aqueous extractions.
Boiling Point	High; requires vacuum for distillation. (Analogous diethyl ester boils at 235 °C)[2]	Susceptible to thermal degradation; vacuum distillation is necessary to lower the boiling point.
Functional Groups	Epoxide, Diester	The epoxide ring is sensitive to both acid and strong base, which must be considered when choosing extraction conditions.

Common Impurities from Synthesis (Epoxidation of Dimethyl Fumarate)

Impurity	Source	Rationale for Removal
Dimethyl Fumarate	Unreacted starting material	Structurally similar, may interfere with subsequent reactions.
Oxidant By-products	e.g., m-Chlorobenzoic acid (from m-CPBA)	Acidic; can catalyze the ring-opening of the epoxide product.
Inorganic Salts	e.g., from buffer systems or oxidants like Oxone®[3]	Non-volatile; can be removed with aqueous washes.
Solvents	Reaction or workup solvents (e.g., Dichloromethane, Ethyl Acetate)	Must be removed to obtain pure product.
Diol By-products	Hydrolysis of the epoxide ring	Polar impurity, often induced by acidic or aqueous conditions during workup.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section directly addresses common issues encountered during the non-chromatographic purification of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate.

Focus Area 1: Liquid-Liquid Extraction (LLE)

LLE is the most powerful initial purification step, designed to remove the majority of non-neutral, water-soluble impurities.[4][5]

Q: My crude reaction mixture contains acidic by-products from the oxidant (like m-CPBA). How can I remove them without a column?

A: An acid-base extraction is the ideal method.[6] The principle is to convert the acidic impurity into its water-soluble salt form, which will then partition into the aqueous phase.

• Solution: Dissolve your crude product in an immiscible organic solvent like ethyl acetate or dichloromethane. Wash the organic layer sequentially with:

  • A saturated aqueous solution of sodium bicarbonate (NaHCO₃). The bicarbonate is a weak base that will deprotonate the carboxylic acid by-product, forming a sodium salt. This salt is highly polar and will be extracted into the aqueous layer.

  • Water, to remove any remaining bicarbonate.

  • Brine (saturated NaCl solution), to remove bulk water from the organic phase and help prevent emulsions.

Q: I'm seeing a persistent emulsion at the interface of my organic and aqueous layers during the wash. How can I resolve this?

A: Emulsion formation is common when there are surfactants or fine particulates. To break it:

• Initial Step: Allow the separatory funnel to stand undisturbed for 10-20 minutes.

• Mechanical Agitation: Gently swirl the funnel instead of shaking vigorously.

• Add Brine: Introduce a saturated solution of NaCl. The increased ionic strength of the aqueous phase often forces the separation.[6]

• Filtration: For persistent cases, pass the entire mixture through a pad of Celite® or glass wool.

• Centrifugation: If available, centrifuging the mixture is a highly effective method to force phase separation.

Q: I suspect my epoxide product has some water solubility, and I'm worried about losing yield during the aqueous washes. How can I minimize this?

A: This is a valid concern for relatively small, oxygenated molecules.

• Use Brine: Perform all aqueous washes with brine instead of deionized water. The high salt concentration decreases the solubility of organic compounds in the aqueous phase, a phenomenon known as "salting out."

• Back-Extraction: After separating the initial aqueous washes, re-extract them once or twice with a fresh portion of your organic solvent (e.g., ethyl acetate). This will recover any product that was lost to the aqueous phase. Combine these back-extracts with your main organic layer.

Focus Area 2: Purification by Crystallization/Freezing

Q: My primary impurity is unreacted dimethyl fumarate, which is a solid. Can I remove it by cooling the mixture?

A: Yes, this is an excellent strategy that leverages the different physical states of your product (liquid) and the impurity (solid).

• Solution: This technique is known as fractional crystallization or "freezing out."

  • If your crude product is highly concentrated, dissolve it in a minimal amount of a solvent in which dimethyl fumarate has poor solubility at low temperatures (e.g., a mixture of ether and hexanes).

  • Cool the solution slowly in an ice bath, then transfer to a freezer (-20 °C).

  • The dimethyl fumarate should crystallize out of the solution.

  • Filter the cold mixture quickly through a pre-chilled Büchner funnel to separate the solid impurity from the liquid filtrate containing your desired epoxide.

Focus Area 3: Vacuum Distillation

Q: When is vacuum distillation the right choice, and what impurities can it remove?

A: Vacuum distillation is typically the final purification step. It is most effective for:

• Removing non-volatile impurities, such as baseline material, salts that were not fully removed during extraction, or high molecular weight by-products.

• Separating your product from impurities with a significantly different boiling point (a difference of at least 25 °C is ideal). For example, it can separate the product from the less volatile diol by-product.

Q: My product appears to be decomposing during distillation, even under a high vacuum. What's causing this and how can I stop it?

A: The epoxide ring is thermally sensitive and can be prone to polymerization or degradation, especially if trace acidic or basic impurities remain.

• Ensure Neutrality: Before distilling, ensure the material is free from any acidic or basic residues by performing the LLE washes described above and drying thoroughly over an anhydrous salt like MgSO₄ or Na₂SO₄.

• Lower the Temperature: The goal is to distill at the lowest possible temperature. This means using the best vacuum your system can achieve. A high-quality vacuum pump is essential.

• Minimize Residence Time: Use a Kugelrohr apparatus for small scales. This short-path distillation method minimizes the time the compound spends at high temperatures.

• Add a Non-Volatile Radical Inhibitor: If polymerization is suspected, adding a small amount of an inhibitor like hydroquinone can sometimes help, provided it does not interfere with downstream applications.

Section 3: Experimental Protocols

These protocols provide a validated workflow for purifying (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate.

Protocol 1: Multi-Stage Liquid-Liquid Extraction Workflow

• Dissolution: Dissolve the crude reaction mixture in ethyl acetate (EtOAc). Use approximately 3-5 mL of EtOAc for every 1 gram of crude material.

• Bicarbonate Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of saturated aqueous NaHCO₃ solution. Invert the funnel and vent frequently to release CO₂ gas. Shake gently, allow the layers to separate, and drain the lower aqueous layer.

• Water Wash: Add an equal volume of deionized water to the organic layer. Shake gently, allow for separation, and drain the aqueous layer.

• Brine Wash: Add an equal volume of saturated aqueous NaCl (brine). This will remove the majority of the dissolved water from the organic phase. Drain the aqueous layer.

• Drying: Transfer the organic layer to an Erlenmeyer flask and add anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Swirl and let it stand for 15-20 minutes.

• Filtration & Concentration: Filter the solution to remove the drying agent. Rinse the drying agent with a small amount of fresh EtOAc. Concentrate the filtrate using a rotary evaporator to yield the washed crude product.

Protocol 2: Fractional Vacuum Distillation

• Setup: Assemble a distillation apparatus suitable for vacuum. For best results, use a short-path distillation head or a Vigreux column to improve separation. Ensure all glass joints are properly sealed with vacuum grease.

• Transfer: Transfer the washed and dried crude product from Protocol 1 into the distillation flask. Add a magnetic stir bar.

• Apply Vacuum: Begin stirring and slowly apply vacuum. Observe for any bumping from residual solvent.

• Heating: Once the vacuum is stable (ideally <1 mmHg), gently heat the distillation flask using an oil bath.

• Collect Fractions:

  • Collect any low-boiling solvent as the first fraction.

  • Slowly increase the temperature. Collect the main product fraction at a stable head temperature and pressure. The refractive index of the collected distillate can be measured and compared to the literature value (~1.440) as a quick purity check.

  • Leave any high-boiling or non-volatile residue behind in the distillation flask.

Section 4: Purification Strategy Workflow

The choice of purification technique depends on the nature of the impurities. The following decision tree illustrates a logical workflow.

Caption: Decision tree for selecting a non-chromatographic purification method.

References

• (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate. PubChem. [Link]

• Liquid–liquid extraction. Wikipedia. [Link]

• Solvent Extraction Techniques. Organomation. [Link]

• LIQUID-LIQUID EXTRACTION. Chemistry LibreTexts. [Link]

• diethyl (2R,3R)-oxirane-2,3-dicarboxylate. Stenutz. [Link]

• Recrystallization - Performing the Technique. YouTube. [Link]

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Reference Data & Comparative Studies

Chiral HPLC method validation for enantiomeric purity of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

As a Senior Application Scientist, I frequently encounter analytical challenges where stereochemical nomenclature and chromatographic reality collide. The compound (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate [1] presents a classic example. Because the (2R,3S) configuration possesses a plane of symmetry, it is a meso compound and is inherently achiral.

Therefore, when we discuss evaluating the "enantiomeric purity" of this molecule, we are practically referring to a rigorous stereoisomeric purity assay . The critical quality attribute (CQA) is proving the absence of its chiral trans diastereomers: (2R,3R)- and (2S,3S)-dimethyl oxirane-2,3-dicarboxylate . These impurities typically arise from trace isomerization in the alkene precursor (e.g., dimethyl maleate vs. dimethyl fumarate) during epoxidation.

To achieve this, we must deploy a highly selective Chiral Stationary Phase (CSP) capable of resolving the meso compound from both trans enantiomers in a single run. Below is a comprehensive comparison guide and self-validating protocol for this assay.

CSP Column Comparison: Selecting the Optimal Chemistry

Polysaccharide-based CSPs are the gold standard for separating rigid epoxides. The chiral recognition mechanism relies on the oxirane oxygen and ester carbonyls acting as hydrogen bond acceptors, which interact with the NH groups of the CSP's carbamate or benzoate backbone[1].

However, not all polysaccharide derivatives perform equally for this specific molecular geometry. We evaluated three industry-standard alternative chemistries under identical mobile phase conditions (Hexane/Isopropanol 90:10 v/v).

Table 1: Chromatographic Performance Comparison of Alternative CSPs

Column Chemistry (Alternatives)	Representative Brand	RT Meso (min)	RT (2R,3R) (min)	RT (2S,3S) (min)	Resolution (Meso / Trans-1)	Resolution (Trans-1 / Trans-2)	Verdict
Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak® AD-H / Lux® Amylose-1	6.5	8.2	9.8	3.5	2.8	Optimal. Broad chiral recognition resolves all three stereoisomers perfectly.
Cellulose tris(3,5-dimethylphenylcarbamate)	Chiralcel® OD-H / Lux® Cellulose-1	7.1	7.4	8.9	0.6	2.1	Rejected. Severe co-elution risk between the meso peak and the first trans enantiomer.
Cellulose tris(4-methylbenzoate)	Chiralcel® OJ-H / Lux® Cellulose-3	9.0	11.5	11.5	4.0	0.0	Rejected. Excellent diastereomeric separation, but fails entirely to resolve the trans enantiomers.

Scientific Causality: The helical twist of the amylose polymer creates a more inclusive chiral cavity for the compact, rigid oxirane ring compared to the tighter linear structure of cellulose. This allows the amylose carbamate to differentiate the spatial orientation of the trans methyl ester groups, achieving baseline resolution where cellulose fails.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It employs strict System Suitability Testing (SST) as a gatekeeper; if the system fails to meet the thermodynamic and kinetic criteria in Step 3, the validation halts, preventing the generation of compromised data.

Step 1: Mobile Phase & Diluent Preparation

• Mobile Phase: Hexane / Isopropanol (90:10, v/v).

  • Causality: Hexane is a non-polar solvent that maintains the structural integrity of the CSP's helical polymer. Isopropanol (IPA) acts as a polar modifier, competing for hydrogen bonding sites to elute the highly polar ester groups efficiently without destroying chiral recognition.

• Sample Diluent: Hexane / IPA (90:10, v/v).

  • Causality: Matching the sample diluent exactly to the mobile phase prevents refractive index disturbances and peak splitting at the solvent front, which is critical for quantifying low-level impurities.

Step 2: Chromatographic Setup

• Column: Amylose tris(3,5-dimethylphenylcarbamate), 250 x 4.6 mm, 5 µm.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C (Strictly controlled).

  • Causality: Chiral recognition is an enthalpy-driven, temperature-sensitive process. Fluctuations in column temperature will cause retention time drift and resolution loss.

• Detection: UV at 210 nm.

  • Causality: Oxiranes and aliphatic esters lack extended pi-conjugation. Using a low UV wavelength of 210 nm is mandatory to capture the weak absorbance of the carbonyl n→π* transitions.

Step 3: System Suitability Testing (The Gatekeeper)

Inject a Resolution Mixture containing 1.0 mg/mL of the meso product spiked with 0.1 mg/mL of the racemic trans mixture.

• Acceptance Criteria:

  • Resolution (Rs) between all adjacent peaks must be ≥ 2.0 .

  • Tailing factor (Tf) for the meso peak must be ≤ 1.5 .

  • Action: If criteria are met, proceed to Step 4. If failed, purge the column with 100% Ethanol to remove strongly retained polar contaminants, then re-equilibrate.

Step 4: ICH Q2(R2) Method Validation Execution

Following the, execute the following:

• Specificity: Inject a blank diluent. Verify no baseline disturbances occur at the retention times of the meso or trans peaks.

• Sensitivity (LOD/LOQ): Dilute the trans enantiomers until the Signal-to-Noise (S/N) ratio is 3:1 (LOD) and 10:1 (LOQ).

• Linearity: Prepare 5 concentration levels ranging from the LOQ up to 120% of the specification limit for the trans impurities. Plot Peak Area vs. Concentration (Acceptance: R² ≥ 0.999).

• Accuracy (Spike Recovery): Spike known quantities of the trans enantiomers into the meso bulk at 50%, 100%, and 150% of the target limit. Calculate percentage recovery (Acceptance: 90% - 110%).

Workflow Visualization

Chiral HPLC method development and ICH Q2(R2) validation workflow.

References

• Title: (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate | C6H8O5 | CID 12567700 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: Q2(R2) Validation of Analytical Procedures Source: U.S. Food and Drug Administration (FDA) / International Council for Harmonisation (ICH) URL: [Link]

• Title: Polysaccharide Derivatives for Chromatographic Separation of Enantiomers Source: Chemical Reviews (ACS Publications) URL: [Link]

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• 1. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate | C6H8O5 | CID 12567700 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparing reactivity: (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate vs (2S,3S)-Dimethyl oxirane-2,3-dicarboxylate

A Technical Guide for Researchers in Synthetic Chemistry and Drug Development

In the realm of synthetic organic chemistry, epoxides are invaluable three-membered cyclic ethers that serve as versatile building blocks for a wide array of complex molecules. Their inherent ring strain makes them susceptible to nucleophilic attack, leading to a variety of ring-opening products.[1][2] The stereochemistry of the epoxide and the nature of its substituents play a crucial role in dictating the regioselectivity and stereochemical outcome of these reactions. This guide provides an in-depth comparison of the reactivity of two stereoisomers of dimethyl oxirane-2,3-dicarboxylate: the achiral meso compound, (2R,3S)-dimethyl oxirane-2,3-dicarboxylate, and the chiral enantiomer, (2S,3S)-dimethyl oxirane-2,3-dicarboxylate.

Understanding the nuanced differences in how these isomers react is paramount for chemists aiming to control stereochemical outcomes in their synthetic pathways. This guide will delve into the mechanistic underpinnings of their reactivity, supported by established principles of stereochemistry and reaction kinetics, and provide practical experimental protocols for their differential ring-opening reactions.

The Isomers at a Glance: Structure and Stereochemistry

The two molecules at the heart of this comparison are stereoisomers, meaning they have the same molecular formula (C6H8O5) and connectivity but differ in the spatial arrangement of their atoms.[3][4][5]

• (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate: This isomer is a meso compound. It possesses two stereocenters of opposite configuration (R and S). Due to an internal plane of symmetry, the molecule as a whole is achiral and will not rotate plane-polarized light. The two ester groups are on the same side of the epoxide ring, in a cis configuration.[4][6]

• (2S,3S)-Dimethyl oxirane-2,3-dicarboxylate: This isomer is chiral, belonging to a pair of enantiomers (the other being (2R,3R)). It has two stereocenters with the same configuration (S,S). Lacking an internal plane of symmetry, it is optically active. The two ester groups are on opposite sides of the epoxide ring, in a trans configuration.[5][7]

This fundamental difference in their three-dimensional structure is the primary determinant of their differential reactivity.

Reactivity Comparison: A Tale of Two Stereoisomers

The reactivity of epoxides is largely governed by three factors: ring strain, steric hindrance, and electronic effects.[8] While the ring strain is similar for both isomers, the steric and electronic effects arising from the relative positioning of the two dimethyl carboxylate groups lead to distinct behaviors in ring-opening reactions. The electron-withdrawing nature of the ester groups enhances the electrophilicity of the epoxide carbons.[8][9]

Nucleophilic Ring-Opening Reactions

The core of epoxide chemistry lies in their ring-opening by nucleophiles. These reactions can be catalyzed by either acid or base, and the regioselectivity (which carbon of the epoxide is attacked) is highly dependent on these conditions.[2][10]

Under Basic or Neutral Conditions (SN2-type Mechanism):

In the presence of a strong nucleophile under basic or neutral conditions, the ring-opening of epoxides proceeds via a classic SN2 mechanism.[1] The nucleophile directly attacks one of the epoxide carbons, leading to an inversion of stereochemistry at the point of attack.[11] In this scenario, steric hindrance is the dominant factor determining the site of attack; the nucleophile will preferentially attack the less sterically hindered carbon.[1]

• For (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (meso): The two carbons of the epoxide ring are stereochemically equivalent due to the molecule's symmetry. Attack of a nucleophile at either carbon will lead to the same product. The two ester groups on the same side of the ring present a significant steric shield.

• For (2S,3S)-Dimethyl oxirane-2,3-dicarboxylate (chiral): The two epoxide carbons are not sterically equivalent. The trans arrangement of the ester groups means that a nucleophile can approach from the side opposite to one of the ester groups with relatively less steric hindrance compared to the approach towards the meso isomer.

Therefore, it is predicted that the (2S,3S) isomer will react faster than the (2R,3S) isomer under basic or neutral conditions with a given nucleophile due to reduced steric hindrance for nucleophilic attack.

Under Acidic Conditions (SN1/SN2-like Mechanism):

Under acidic conditions, the epoxide oxygen is first protonated, making it a much better leaving group.[12] This enhances the electrophilicity of the epoxide carbons. The subsequent nucleophilic attack can have characteristics of both SN1 and SN2 pathways.[2][12] The regioselectivity is now governed by a combination of steric and electronic factors. The nucleophile will preferentially attack the carbon that can better stabilize a partial positive charge.[10][12]

For both isomers of dimethyl oxirane-2,3-dicarboxylate, the two epoxide carbons are secondary. The electronic influence of the adjacent ester groups will be a key determinant.

The stereochemical outcome of acid-catalyzed ring-opening is an anti-addition, meaning the nucleophile and the resulting hydroxyl group will be on opposite sides of the original C-C bond.[11][12]

• Reaction of the meso isomer, (2R,3S)-dimethyl oxirane-2,3-dicarboxylate, with a nucleophile under basic conditions will yield a racemic mixture of two enantiomeric products. [7]

• Reaction of the chiral trans isomer, (2S,3S)-dimethyl oxirane-2,3-dicarboxylate, will result in the formation of a single diastereomeric product. [7]

Experimental Validation of Reactivity Differences

To empirically compare the reactivity of these two isomers, a series of controlled experiments can be conducted. The following protocols outline the hydrolysis of the epoxides under both basic and acidic conditions, which can be monitored by techniques such as NMR spectroscopy or HPLC to determine reaction rates.[8]

Experimental Protocol: Base-Catalyzed Hydrolysis

This experiment aims to compare the rates of hydroxide-initiated ring-opening of the meso and chiral isomers.

Materials:

• (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

• (2S,3S)-Dimethyl oxirane-2,3-dicarboxylate

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• Water (deionized)

• Standard volumetric flasks and pipettes

• NMR tubes

• NMR spectrometer

Procedure:

• Solution Preparation:

  • Prepare a 0.1 M solution of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate in methanol.

  • Prepare a 0.1 M solution of (2S,3S)-Dimethyl oxirane-2,3-dicarboxylate in methanol.

  • Prepare a 0.2 M aqueous solution of sodium hydroxide.

• Reaction Setup:

  • In an NMR tube, combine 500 µL of the 0.1 M solution of the meso epoxide with 500 µL of the 0.2 M NaOH solution.

  • In a separate NMR tube, combine 500 µL of the 0.1 M solution of the chiral epoxide with 500 µL of the 0.2 M NaOH solution.

• Data Acquisition:

  • Immediately acquire a ¹H NMR spectrum of each reaction mixture at time t=0.

  • Continue to acquire spectra at regular intervals (e.g., every 15 minutes) for a period of several hours.

• Data Analysis:

  • Monitor the disappearance of the epoxide proton signals and the appearance of the diol product signals.

  • Integrate the relevant peaks to determine the concentration of the starting material and product at each time point.

  • Plot the concentration of the epoxide versus time for both isomers and determine the initial reaction rates.

Experimental Protocol: Acid-Catalyzed Hydrolysis

This experiment compares the rates of acid-catalyzed ring-opening.

Materials:

• (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

• (2S,3S)-Dimethyl oxirane-2,3-dicarboxylate

• Sulfuric acid (H₂SO₄)

• Methanol (MeOH)

• Water (deionized)

• Standard volumetric flasks and pipettes

• NMR tubes

• NMR spectrometer

Procedure:

• Solution Preparation:

  • Prepare a 0.1 M solution of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate in a 1:1 methanol/water mixture.

  • Prepare a 0.1 M solution of (2S,3S)-Dimethyl oxirane-2,3-dicarboxylate in a 1:1 methanol/water mixture.

  • Prepare a 0.02 M solution of sulfuric acid in a 1:1 methanol/water mixture.

• Reaction Setup:

  • In an NMR tube, combine 500 µL of the 0.1 M solution of the meso epoxide with 500 µL of the 0.02 M sulfuric acid solution.

  • In a separate NMR tube, combine 500 µL of the 0.1 M solution of the chiral epoxide with 500 µL of the 0.02 M sulfuric acid solution.

• Data Acquisition and Analysis:

  • Follow the same data acquisition and analysis procedure as described for the base-catalyzed hydrolysis.

Expected Results and Data Presentation

The quantitative data obtained from these experiments can be summarized in the following table for a clear comparison.

Isomer	Reaction Condition	Relative Rate Constant (k_rel)	Major Product(s)
(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (meso)	Basic (NaOH)	Slower	Racemic mixture of diols
(2S,3S)-Dimethyl oxirane-2,3-dicarboxylate (chiral)	Basic (NaOH)	Faster	Single diastereomeric diol
(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (meso)	Acidic (H₂SO₄)	To be determined	Racemic mixture of diols
(2S,3S)-Dimethyl oxirane-2,3-dicarboxylate (chiral)	Acidic (H₂SO₄)	To be determined	Single diastereomeric diol

Visualizing the Reaction Pathways

The following diagrams, generated using Graphviz, illustrate the key mechanistic steps and the expected stereochemical outcomes for the ring-opening reactions.

Caption: Base-catalyzed ring-opening of the chiral isomer.

Caption: Acid-catalyzed ring-opening of the meso isomer.

Conclusion and Future Directions

The stereochemical arrangement of the ester groups in dimethyl oxirane-2,3-dicarboxylate has a profound impact on its reactivity. The trans isomer, (2S,3S)-dimethyl oxirane-2,3-dicarboxylate, is expected to exhibit greater reactivity towards nucleophilic attack under basic conditions due to reduced steric hindrance compared to its meso counterpart, (2R,3S)-dimethyl oxirane-2,3-dicarboxylate. The stereochemical outcomes of their ring-opening reactions are also distinct, with the meso isomer yielding racemic mixtures and the chiral isomer producing single diastereomers.

For researchers and professionals in drug development, a thorough understanding of these reactivity differences is critical for the rational design of synthetic routes to stereochemically complex target molecules. Further investigations could involve a broader range of nucleophiles and a detailed kinetic analysis to quantify the reactivity differences. Additionally, exploring the influence of different ester groups on the epoxide ring could provide further insights into the interplay of steric and electronic effects in these fundamental reactions.

References

• Chemistry Steps. (2020, June 18). The Stereochemistry of Epoxide Reactions. Retrieved from [Link]

• Master Organic Chemistry. (2015, February 10). Epoxide Ring Opening With Base. Retrieved from [Link]

• OrgoSolver. Epoxide Reactions: Acid-Assisted Ring Opening (H₃O⁺, ROH/H⁺, HX). Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. Retrieved from [Link]

• Organic Chemistry Tutor. Epoxide Opening. Retrieved from [Link]

• Al-Naiema, I. M., & Al-Allaf, T. A. K. (2021). Experimental and theoretical study of the reactivity of a series of epoxides with chlorine atoms at 298 K. RSC Advances, 11(15), 8763-8772. Retrieved from [Link]

• National Center for Biotechnology Information. Thermochemical Studies of Epoxides and Related Compounds. Retrieved from [Link]

• Lin, C. H., et al. (2018). The reaction of activated esters with epoxides for self-curable, highly flexible, A2B2- and A3B3-type epoxy compounds. Polymer Chemistry, 9(3), 276-284. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12567700, (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate. Retrieved from [Link]

• MDPI. (2023, March 21). Epoxidation of Methyl Esters as Valuable Biomolecules: Monitoring of Reaction. Retrieved from [Link]

• American Chemical Society. (1991). Substituent Effects On Intramolecular Epoxide Cyclizations That Can Competitively Occur at Aromatic or Double Bond Positions. The Journal of Organic Chemistry, 56(10), 3469-3477. Retrieved from [Link]

• Moodle@Units. Asymmetric Catalysis of Epoxide Ring-Opening Reactions. Retrieved from [Link]

• Hungarian Journal of Industrial Chemistry. REACTIONS OF EPOXY WITH OTHER FUNCTIONAL GROUPS AND THE ARISING SEC.HYDROXYL GROUPS. Retrieved from [Link]

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• National Center for Biotechnology Information. (2002, November 15). Stereochemical assignment of naturally occurring 2,3-epoxy-2-methylbutanoate esters. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 299566, Dimethyl oxirane-2,3-dicarboxylate. Retrieved from [Link]

• Vaia. Question: The cis and trans isomers of 2,3-dimethyloxirane both react with -OH to give butane-2,3-diol. One stereoisomer gives a single achiral product, and one gives two chiral enantiomers. Which epoxide gives one product and which gives two?. Retrieved from [Link]

• NIST. Oxirane, 2,3-dimethyl-, cis-. Retrieved from [Link]

• Chemistry Stack Exchange. Ring opening, nucleophilic substitution. Retrieved from [Link]

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• Estonian Academy Publishers. (2015, March 4). Modification of the epoxy resin with epoxide and ester group containing oligomers and compounds. Retrieved from [Link]

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• MDPI. (2021, November 26). Chemoenzymatic Stereodivergent Synthesis of All the Possible Stereoisomers of the 2,3-Dimethylglyceric Acid Ethyl Ester. Retrieved from [Link]

• LOCKSS. (2012, September 5). AZIRIDINE-2-CARBOXYLATES: PREPARATION, NUCLEOPHILIC RING OPENING, AND RING EXPANSION. Retrieved from [Link]

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Spectroscopic Validation of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate: A Comparative Guide to Stereochemical Assignment Using 2D NOESY NMR

Introduction: The Challenge of Epoxide Stereochemistry

In the realm of organic synthesis and drug development, the precise three-dimensional arrangement of atoms within a molecule is paramount. Epoxides, or oxiranes, are highly valuable synthetic intermediates due to their inherent ring strain, which facilitates a wide range of stereospecific transformations.[1] However, the unambiguous assignment of their stereochemistry, particularly in substituted systems, can be a significant analytical challenge. The quasi-planar nature of the three-membered ring often leads to ambiguous or misleading data from routine spectroscopic methods like one-dimensional proton NMR (¹H NMR) coupling constants (³JHH).[2] While these coupling constants are invaluable for predicting dihedral angles in acyclic and larger ring systems, their application to epoxides is often problematic.[2]

This guide provides an in-depth, experimentally-grounded protocol for the definitive stereochemical validation of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate , a meso compound. We will focus on the application of two-dimensional Nuclear Overhauser Effect Spectroscopy (2D NOESY) as a powerful and conclusive tool. This technique moves beyond through-bond connectivity to probe through-space proximity, providing direct evidence of the relative orientation of substituents on the oxirane ring. We will compare the clarity of NOESY data against other NMR techniques and provide a robust, self-validating experimental workflow for researchers in the field.

The Principle of 2D NOESY: Seeing Through Space

Unlike COSY (Correlation Spectroscopy), which reveals protons that are coupled through chemical bonds, NOESY identifies protons that are physically close to each other in space, typically within 5 Angstroms.[3][4] This phenomenon relies on the Nuclear Overhauser Effect (NOE), a form of through-space dipolar relaxation. When one proton is irradiated, it can transfer magnetization to a nearby proton, altering its signal intensity. The intensity of this transfer is inversely proportional to the sixth power of the distance between the nuclei (Intensity ∝ 1/r⁶), making it extremely sensitive to small changes in internuclear distance.[3]

In a 2D NOESY experiment, this effect is visualized as cross-peaks that connect the diagonal peaks of spatially proximate protons. For small molecules (generally < 600 MW), these cross-peaks have the opposite phase (e.g., positive) to the diagonal peaks (e.g., negative).[4][5] This direct correlation of spatial proximity makes NOESY an ideal method for distinguishing between diastereomers, such as the cis and trans isomers of a substituted epoxide.

For (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate, the two ester groups are on opposite sides of the oxirane ring (trans configuration), while the two methoxy groups are on the same side (cis). Therefore, a strong NOE is expected between the protons of the two methyl ester groups. Conversely, the two protons directly attached to the epoxide ring (H2 and H3) are trans to each other, and thus should exhibit a very weak or no NOE correlation. This clear and predictable pattern forms the basis of our validation.

Experimental Workflow: From Sample to Structure

The following diagram illustrates the logical flow of the validation process, from initial sample preparation to the final, unambiguous stereochemical assignment.

Caption: Workflow for NOESY-based stereochemical validation.

Detailed Experimental Protocol

This protocol is designed for a modern NMR spectrometer (400 MHz or higher is recommended for optimal resolution).

1. Sample Preparation (Critical for High-Quality Data)

• Purity: Ensure the sample of Dimethyl oxirane-2,3-dicarboxylate is of high purity (>97%). Impurities, especially paramagnetic ones, can significantly interfere with the NOE by shortening relaxation times.

• Concentration: Prepare a solution of ~5-15 mg of the compound in 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The optimal concentration should provide a strong signal in a standard ¹H NMR with 8-16 scans.[6] Excessively high concentrations can degrade resolution and dampen the NOE.[6]

• Solvent: Use a high-quality deuterated solvent. Filter the final solution through a small plug of glass wool or a syringe filter directly into a high-quality NMR tube (e.g., Wilmad 528PP or equivalent) to remove any particulate matter.[6]

• Degassing (Optional but Recommended): For rigorous quantitative analysis, dissolved oxygen (which is paramagnetic) should be removed. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas like argon through the sample for several minutes.

2. NMR Data Acquisition

• Initial Setup: Acquire a standard 1D ¹H NMR spectrum. This is essential for verifying the sample's integrity, referencing the chemical shifts (e.g., to residual CHCl₃ at 7.26 ppm), and optimizing the spectral width and shimming for a sharp, stable lock signal.[3]

• Experiment Selection: Load a standard 2D NOESY pulse sequence. On Bruker systems, noesygpph (which includes gradient selection and phase cycling) is a robust choice. On Varian/Agilent systems, the iunoesy macro or a similar standard NOESY experiment can be used.[3]

• Parameter Optimization:

  • Mixing Time (d8 or mixN): This is the most critical parameter.[5] It defines the period during which NOE magnetization transfer occurs. For small molecules, the NOE builds up slowly. A mixing time in the range of 0.5 to 1.0 seconds is a good starting point.[4][5] This value should be on the order of the T1 relaxation time of the protons of interest.

  • Relaxation Delay (d1): This delay should be set to at least 1.5 times the longest T1 of your protons of interest to allow for full relaxation between scans. A value of 2-3 seconds is typically sufficient.

  • Acquisition Parameters: Set an appropriate spectral width in both dimensions to include all proton signals. Typically, 2048 data points (TD2) in the direct dimension and 256-512 increments (TD1) in the indirect dimension provide adequate resolution. The number of scans (NS) should be a multiple of 8 or 16 to ensure proper phase cycling, with a higher number of scans improving the signal-to-noise ratio for weak cross-peaks.[6]

• Execution: The experiment should be run without sample spinning to avoid modulation artifacts.[6] If the experiment is long (>4 hours), use temperature regulation (e.g., 298 K) to ensure stability.[6]

3. Data Processing and Analysis

• Fourier Transform: Apply a squared sine-bell window function (or similar) in both dimensions before performing the Fourier transform.

• Phasing: NOESY spectra are phase-sensitive. The spectrum must be carefully phased so that the diagonal peaks are purely absorptive (e.g., negative/down) and the cross-peaks are also purely absorptive (e.g., positive/up for small molecules).[5]

• Interpretation:

  • Identify the diagonal peaks corresponding to the epoxide protons and the methoxy protons.

  • Look for off-diagonal cross-peaks. A cross-peak at the intersection of the chemical shifts of two protons (F1, F2) indicates they are spatially close.

Data Interpretation and Validation of the (2R,3S) Isomer

For (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate, the expected ¹H NMR and NOESY data provide a clear and definitive structural proof.

Proton Assignment	Expected ¹H Chemical Shift (ppm, CDCl₃)	Key NOESY Correlations	Expected Intensity	Stereochemical Implication
Epoxide Protons (H2, H3)	~3.5 - 3.7	H2 ↔ H3	None / Very Weak	Protons are trans (large distance)
Methoxy Protons (-OCH₃)	~3.8 - 3.9	-OCH₃ ↔ -OCH₃'	Strong	Methoxy groups are cis (short distance)
Methoxy ↔ Epoxide	~3.8 - 3.9 ↔ ~3.5 - 3.7	-OCH₃ ↔ H2 or H3	Medium	Proximity of ester to ring protons

The critical piece of evidence is the strong cross-peak between the two methoxy proton signals . Because the two methoxy groups are chemically equivalent in this meso compound, they will have the same chemical shift, and this key correlation will appear very close to the diagonal. However, careful analysis of the phased spectrum will reveal a positive cross-peak at the intersection of the methoxy signal, confirming the through-space interaction between the two methyl groups, which is only possible if they are on the same face of the ring.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 4. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 5. umymfor.fcen.uba.ar [umymfor.fcen.uba.ar]
• 6. 2210pc.chem.uic.edu [2210pc.chem.uic.edu]

(2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate vs. Diethyl Tartrate Epoxides: A Comparative Guide to Epoxysuccinate Building Blocks

Epoxysuccinates are highly versatile C4 chiral building blocks utilized extensively in the asymmetric synthesis of polyoxygenated natural products, unnatural amino acids, and irreversible protease inhibitors[1][2]. When designing a synthetic route that requires an epoxide-containing intermediate, chemists are frequently presented with two distinct strategic paradigms: the catalytic desymmetrization of a meso-epoxide versus the utilization of a trans-epoxide derived from the chiral pool.

This guide objectively compares (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (the meso / cis-epoxysuccinate) against diethyl tartrate epoxides (the chiral / trans-epoxysuccinates, such as the (2R,3R) or (2S,3S) isomers), detailing their structural causality, experimental workflows, and applications in drug development.

Structural Causality & Stereochemical Trajectories

The fundamental difference between these two building blocks lies in their molecular symmetry, which dictates both the source of their chirality and the stereochemical outcome of their downstream reactions.

• (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate (Meso): Possessing a plane of symmetry, this cis-epoxide is achiral. To generate enantioenriched products, it must undergo Asymmetric Ring Opening (ARO) using a chiral catalyst (e.g., Jacobsen's Salen complexes). Because the nucleophile attacks via an SN2 mechanism (anti-addition) at one of the enantiotopic carbons, the resulting ring-opened product inherently adopts a threo (or anti) relative configuration.

• Diethyl Tartrate Epoxides (Chiral / Trans): Synthesized directly from L-(+) or D-(-)-diethyl tartrate, these epoxides are C2-symmetric and enantiomerically pure[1]. Because the chirality is already established, ring-opening does not require a chiral catalyst. SN2 attack by an achiral nucleophile on the trans-epoxide results in inversion at one stereocenter, yielding an erythro (or syn) relative configuration.

Mechanistic pathways for generating enantioenriched threo and erythro products via epoxysuccinates.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols utilize self-validating mechanisms to confirm stereochemical fidelity.

Protocol A: Catalytic Desymmetrization of (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate

Objective: Synthesis of enantioenriched threo-β-azido-α-hydroxy ester.

Causality: A chiral Lewis acid coordinates to the meso-epoxide oxygen. The steric environment of the chiral ligand blocks one enantiotopic carbon, directing the azide nucleophile to attack the other, breaking the symmetry with high enantioselectivity.

• Catalyst Activation: In an oven-dried flask under inert atmosphere, dissolve 5 mol% of (R,R)-Salen-Cr(III)Cl and 5 mol% AgSbF6 in anhydrous MTBE. Stir for 1 hour to generate the active cationic Cr(III) species, filtering off the precipitated AgCl.

• Substrate Addition: Cool the solution to 0 °C. Add 1.0 equivalent of (2R,3S)-dimethyl oxirane-2,3-dicarboxylate.

• Nucleophilic Opening: Dropwise, add 1.1 equivalents of azidotrimethylsilane (TMSN3). Maintain the reaction at 0 °C for 12 hours to maximize enantiomeric excess (ee).

• Isolation & Validation: Quench with methanol to cleave the TMS ether. Concentrate and purify via silica gel chromatography.

• Self-Validation: Convert an aliquot of the resulting alcohol to a Mosher's ester. Analyze via 19F NMR; the presence of a single fluorine resonance validates an ee > 95%.

Protocol B: Synthesis & Opening of (2R,3R)-Diethyl Epoxysuccinate (Mori-Iwasawa Method)

Objective: Synthesis of erythro-β-amino-α-hydroxy ester from L-(+)-diethyl tartrate.

Causality: The Mori-Iwasawa method leverages the chiral pool[1][3]. Bromination proceeds via a cyclic acetoxonium intermediate, ensuring stereospecific formation of the bromohydrin. Subsequent base treatment drives an intramolecular SN2 displacement (anti-elimination), yielding the trans-epoxide with absolute stereochemical retention[3].

• Bromohydrin Formation: To 1.0 equivalent of L-(+)-diethyl tartrate, slowly add 33% HBr in acetic acid at 0 °C. Stir at room temperature for 16 hours. Pour over crushed ice, extract with Et2O, wash with brine, and concentrate[3].

• Epoxidation: Dissolve the crude bromohydrin in absolute ethanol at 0 °C. Dropwise, add a solution of KOH (1.0 equiv) in ethanol. Stir for 3 hours. The base deprotonates the hydroxyl group, triggering epoxide closure and expulsion of the bromide[3].

• Nucleophilic Opening: Isolate the (2R,3R)-diethyl epoxysuccinate. Dissolve in ethanol, add 1.2 equivalents of benzylamine, and reflux for 8 hours.

• Isolation & Validation: Concentrate and purify.

• Self-Validation: Analyze the product via 1H NMR. The coupling constant ( Jα,β​ ) between the C2 and C3 protons will be distinctly smaller (typically 2-4 Hz) for the erythro diastereomer compared to the threo diastereomer (typically 7-9 Hz), validating the stereospecificity of the trans-epoxide opening.

Quantitative Performance Comparison

The choice between these two building blocks heavily impacts process scalability, atom economy, and catalyst expenditure.

Parameter	(2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate	Diethyl Tartrate Epoxides ((2R,3R) or (2S,3S))
Stereochemical Nature	Meso (cis-epoxysuccinate)	Chiral, C2-Symmetric (trans-epoxysuccinate)
Source of Chirality	External Chiral Catalyst (Desymmetrization)	Internal (Chiral Pool from Tartaric Acid)[1]
Ring-Opening Product	Threo / Anti Diastereomers	Erythro / Syn Diastereomers
Typical Yield (Opening)	75% – 90%	85% – 95%
Enantiomeric Excess (ee)	> 90% – 98% (Catalyst dependent)	> 99% (Dictated by starting tartrate purity)
Catalyst Requirement	High-cost chiral Lewis acids (2-10 mol%)	None (Achiral nucleophiles / Heat)
Scalability	Moderate (Limited by catalyst cost/removal)	High (Amenable to multi-gram GMP scale)[3]

Applications in Drug Development & Protease Inhibition

Both epoxysuccinate classes are foundational in the design of irreversible protease inhibitors. The epoxide warhead acts as an electrophilic trap, mimicking the scissile peptide bond and positioning the electrophilic carbon for nucleophilic attack by the enzyme's active site cysteine[1][2].

• Aza-Peptide Epoxides (Caspase & Legumain Inhibitors): Enantiomerically pure diethyl epoxysuccinates synthesized via the Mori-Iwasawa method are critical in constructing aza-peptide epoxides[1]. These compounds are potent inhibitors of clan CD cysteine proteases (e.g., caspases-1, -3, -6, and -8) and asparaginyl endopeptidases (legumains)[1][4]. Structure-activity relationship (SAR) studies reveal that while the (S,S)-epoxides generally exhibit the highest second-order inhibition rates, the (R,R)-stereoisomers often provide superior target selectivity[1].

• Papain-Family Inhibitors (e.g., EP-475): The trans-epoxysuccinate geometry is vital for inhibiting papain-like cysteine proteases. Mechanistic studies on EP-475 demonstrate that the carboxylate group of the epoxysuccinate positions and activates the epoxide for alkylation of Cys25 via precise hydrogen-bonding interactions within the enzyme's oxyanion hole[2].

By understanding the stereochemical trajectories and operational requirements of meso-dimethyl oxirane-2,3-dicarboxylate versus trans-diethyl tartrate epoxides, researchers can rationally select the optimal C4 building block for their specific asymmetric synthesis needs.

References

• Design, Synthesis, and Evaluation of Aza-Peptide Epoxides as Selective and Potent Inhibitors of Caspases-1, -3, -6, and -8 ACS Publications[Link]

• Aza-Peptidyl Michael Acceptor and Epoxide Inhibitors—Potent and Selective Inhibitors of Schistosoma mansoni and Ixodes ricinus Legumains (Asparaginyl Endopeptidases) ACS Publications[Link]

• Mechanistic Studies on the Inactivation of Papain by Epoxysuccinyl Inhibitors ACS Publications[Link]

• An Improved Preparation of the Activity-Based Probe JPM-OEt and In Situ Applications Stanford Medicine [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. med.stanford.edu [med.stanford.edu]
• 4. pubs.acs.org [pubs.acs.org]

LC-MS/MS Fragmentation Patterns for Validating (2R,3S)-Dimethyl Oxirane-2,3-Dicarboxylate: A Comparative Guide

By: Senior Application Scientist

Introduction & Mechanistic Context

(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (also known as dimethyl meso-oxirane-2,3-dicarboxylate) is a highly strained, chiral epoxide building block. It is extensively utilized in the synthesis of epoxysuccinyl-based protease inhibitors, such as E-64 analogs, which target critical cysteine proteases like cathepsins in the tumor microenvironment[1],[2].

In drug development, ensuring the stereochemical and structural purity of this intermediate is critical. The meso (2R,3S) configuration must be distinguished from its trans diastereomers ((2R,3R) or (2S,3S)) and its unepoxidized precursor, dimethyl fumarate[3]. While NMR provides bulk structural confirmation, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers the sensitivity required for trace impurity profiling and stereoisomer differentiation.

Causality in Epoxide Fragmentation

Understanding the gas-phase behavior of epoxides is essential for method development. Under Electrospray Ionization (ESI) in positive mode, (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate (Exact Mass: 160.037 Da) readily accepts a proton to form a stable[M+H]+ precursor ion at m/z 161.04[4],[5].

When subjected to Collision-Induced Dissociation (CID), the molecule undergoes highly specific fragmentation driven by the relief of oxirane ring strain[6]:

• Alpha-Cleavage & Neutral Loss: The ester moieties are prone to the neutral loss of methanol (CH3OH, 32 Da), yielding a prominent fragment at m/z 129.02.

• Oxirane Ring Opening: The strained three-membered ring cleaves, often followed by the extrusion of carbon monoxide (CO, 28 Da), generating diagnostic fragments at m/z 101.02 and 73.02.

The Stereochemical Effect: Why can MS/MS differentiate diastereomers? Although the meso and trans isomers share identical masses, their spatial configurations dictate different internal energies. During CID, the meso isomer experiences distinct steric relief kinetics compared to the trans isomer, resulting in a reproducible difference in the intensity ratio of the m/z 129.02 to m/z 101.02 product ions.

LC-MS/MS workflow and CID fragmentation pathway for (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate.

Comparative Performance Data

To validate the target compound, it must be benchmarked against its synthetic alternatives and precursors. The table below summarizes the chromatographic and mass spectrometric distinctions.

Compound	Configuration	Precursor Ion [M+H]+	Key Product Ions (m/z)	Primary Fragmentation Driver	Relative RP-HPLC Retention
Dimethyl oxirane-2,3-dicarboxylate	meso (2R,3S)	161.04	129.02 (Base), 101.02, 73.02	Epoxide ring strain relief & methanol loss	Early (Higher polarity due to cis dipoles)
Dimethyl oxirane-2,3-dicarboxylate	trans (2R,3R)	161.04	101.02 (Base), 129.02, 73.02	Accelerated ring opening due to trans steric clash	Mid (Lower net dipole moment)
Dimethyl fumarate	trans alkene	145.05	113.05, 85.05	Alkene stability; simple ester cleavage	Late (High lipophilicity)

Data Interpretation:[3] is easily excluded via its distinct precursor mass (145.05 Da). The meso and trans epoxides are differentiated orthogonally: first by RP-HPLC retention time (the cis geometry of the meso form creates a stronger net dipole, reducing retention on a C18 column), and second by the inverted ratio of the 129.02 / 101.02 fragments.

Self-Validating Experimental Protocol

As an application scientist, I design protocols as self-validating systems. Every step below includes a mechanistic rationale to ensure data integrity.

Phase 1: Sample Preparation & System Suitability

• Diluent Selection: Dissolve the standard and samples in 50:50 Water:Acetonitrile (v/v).

  • Causality: Pure aqueous solutions can cause epoxide hydrolysis over time; pure organic solvents lead to poor peak shape due to solvent mismatch with the initial mobile phase.

• Internal Standard (IS): Spike samples with 10 ng/mL of a stable-isotope-labeled analog (e.g., Dimethyl fumarate-d6) prior to analysis.

  • Causality: The IS corrects for matrix-induced ion suppression during ESI, ensuring quantitative trustworthiness.

Phase 2: Chromatographic Separation (RP-HPLC)

• Column: Use a sub-2 µm C18 column (e.g., 2.1 x 100 mm).

• Mobile Phase:

  • A: Water with 0.05% Formic Acid.

  • B: Acetonitrile with 0.05% Formic Acid.

  • Causality: We use a lower concentration of formic acid (0.05% instead of the standard 0.1%) because epoxides are susceptible to acid-catalyzed ring opening[6]. This concentration provides sufficient protons for ESI(+) without degrading the analyte on-column.

• Gradient: 5% B to 60% B over 8 minutes.

  • Causality: A shallow gradient is required to maximize the resolution (Rs > 1.5) between the meso and trans diastereomers.

Phase 3: MS/MS Acquisition

• Source Parameters: Set ESI capillary voltage to +3.0 kV and desolvation temperature to 300°C.

  • Causality: Excessive heat can cause thermal degradation of the oxirane ring prior to ionization.

• MRM Transitions:

  • Quantifier: 161.04 → 129.02 (Collision Energy: 15 eV)

  • Qualifier: 161.04 → 101.02 (Collision Energy: 25 eV)

• Data Validation: Calculate the Qualifier/Quantifier ratio. A self-validating run requires the sample ratio to match the reference standard ratio within ±15%. If the ratio deviates, it indicates co-elution of the trans isomer or an isobaric interference.

References

• Title: Dimethyl oxirane-2,3-dicarboxylate | C6H8O5 | CID 299566 Source: PubChem (NIH) URL: [Link]

• Title: 4.9: Spectroscopy of Ethers and Epoxides Source: Chemistry LibreTexts URL: [Link]

• Title: Ruthenium-Cathepsin Inhibitor Conjugates for Green Light-Activated Photodynamic Therapy and Photochemotherapy Source: PMC (NIH) URL: [Link]

• Title: Mechanistic Studies on the Inactivation of Papain by Epoxysuccinyl Inhibitors Source: Journal of Medicinal Chemistry (ACS) URL: [Link]

• Title: WO2014160633A1 - Compositions pharmaceutiques de fumarate de diméthyle Source: Google Patents URL

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• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2014160633A1 - Compositions pharmaceutiques de fumarate de diméthyle - Google Patents [patents.google.com]
• 4. Dimethyl oxirane-2,3-dicarboxylate | C6H8O5 | CID 299566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate 97 718617-86-8 [sigmaaldrich.com]
• 6. chem.libretexts.org [chem.libretexts.org]

A Comparative Kinetic Study of Epoxide Ring-Opening in (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

Introduction

The ring-opening of epoxides is a fundamental and versatile transformation in organic synthesis, providing access to a wide array of 1,2-difunctionalized compounds that are crucial building blocks for pharmaceuticals and other complex molecules.[1] The reactivity of the strained three-membered epoxide ring is the driving force for these reactions, which can be initiated by either acid or base catalysis.[2] The stereochemical and electronic nature of the substituents on the oxirane ring, along with the choice of nucleophile and reaction conditions, profoundly influence the kinetics and regioselectivity of the ring-opening process.[1]

This guide presents a comparative kinetic analysis of the ring-opening of a meso-epoxide, (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate, under both acid- and base-catalyzed conditions. This particular substrate is of interest due to the presence of two electron-withdrawing ester groups, which are expected to significantly impact the electronic properties of the epoxide carbons. By examining the reaction kinetics with different nucleophiles, we aim to provide researchers, scientists, and drug development professionals with a deeper understanding of the factors governing these reactions, thereby enabling more informed decisions in synthetic planning and process optimization.

Mechanistic Considerations: A Tale of Two Pathways

The ring-opening of epoxides can proceed through mechanisms that are broadly analogous to SN1 and SN2 reactions.[3] The operative pathway is dictated by the reaction conditions.

Acid-Catalyzed Ring-Opening: Under acidic conditions, the epoxide oxygen is first protonated, creating a much better leaving group.[4] This is followed by nucleophilic attack. For unsymmetrical epoxides, the nucleophile generally attacks the more substituted carbon atom, a regioselectivity that is attributed to the development of a partial positive charge on this carbon in the transition state, resembling an SN1-like character.[5] The reaction proceeds with an overall anti-addition of the nucleophile and the resulting hydroxyl group.[2]

Base-Catalyzed Ring-Opening: In the presence of a strong nucleophile under basic or neutral conditions, the reaction typically follows a concerted SN2 mechanism.[6] The nucleophile directly attacks one of the epoxide carbons, with the alkoxide ion acting as the leaving group.[4] Due to steric hindrance, the attack preferentially occurs at the less substituted carbon atom.[7] This pathway also results in anti-addition.[7]

For (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate, the two epoxide carbons are stereochemically distinct but electronically similar due to the symmetrical substitution. The presence of the electron-withdrawing ester groups is expected to enhance the electrophilicity of the epoxide carbons, potentially accelerating the reaction, but may also destabilize any developing positive charge in an acid-catalyzed process.[1]

Experimental Design and Protocols

To quantitatively compare the kinetics of the ring-opening of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate, a series of experiments were designed to be monitored in real-time using Nuclear Magnetic Resonance (NMR) spectroscopy. ¹H NMR is a powerful non-invasive technique for this purpose, allowing for the simultaneous observation of the disappearance of reactant signals and the appearance of product signals.[1][8]

General Protocol for Kinetic Analysis via ¹H NMR Spectroscopy

The following protocol provides a general framework for monitoring the reaction kinetics. Specific concentrations and time intervals will need to be optimized based on the observed reaction rates.

• Sample Preparation:

  • Prepare a stock solution of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate in a suitable deuterated solvent (e.g., CDCl₃ or D₂O, depending on the catalyst and nucleophile).

  • Prepare a separate stock solution of the nucleophile and/or catalyst.

  • Ensure all glassware is dry and free of contaminants.[1]

• Initial Spectrum Acquisition:

  • Acquire a high-quality ¹H NMR spectrum of the starting epoxide to identify characteristic signals and confirm its purity.[1] The protons on the epoxide ring of similar structures typically appear in the 2-3.5 ppm region.[9]

• Reaction Initiation:

  • In a clean NMR tube, combine the epoxide solution with the nucleophile/catalyst solution at a controlled temperature.

  • Immediately begin acquiring a series of ¹H NMR spectra at regular time intervals. The time interval should be chosen to collect a sufficient number of data points over the course of the reaction.[1]

• Data Processing and Analysis:

  • Process the series of spectra uniformly (e.g., consistent phasing and baseline correction).

  • Integrate the signals corresponding to a disappearing reactant (epoxide) and a forming product.

  • Plot the concentration (or integral value) of the reactant or product as a function of time.

  • From this data, determine the initial rate and/or the rate constant (k) by fitting the data to the appropriate rate law (e.g., pseudo-first-order if the nucleophile is in large excess).[1]

Specific Experimental Setups:

• Acid-Catalyzed Methanolysis:

  • Nucleophile: Methanol (large excess, also serving as solvent)

  • Catalyst: Sulfuric acid (catalytic amount)

  • Reaction: The reaction is expected to yield a trans-1,2-methoxyalcohol.

• Base-Catalyzed Methanolysis:

  • Nucleophile: Sodium methoxide in methanol

  • Reaction: This reaction will also produce a trans-1,2-methoxyalcohol, but the kinetic profile is expected to differ significantly from the acid-catalyzed counterpart.

• Acid-Catalyzed Hydrolysis:

  • Nucleophile: Water (large excess, also serving as solvent)

  • Catalyst: Perchloric acid (catalytic amount)

  • Reaction: The product will be a trans-1,2-diol.

• Base-Catalyzed Hydrolysis:

  • Nucleophile: Sodium hydroxide in water

  • Reaction: This will also yield a trans-1,2-diol.

Visualizing the Reaction Pathways and Workflow

To better illustrate the mechanistic differences and the experimental procedure, the following diagrams are provided.

Caption: Acid-Catalyzed Ring-Opening Mechanism.

Caption: Base-Catalyzed Ring-Opening Mechanism.

Caption: Experimental Workflow for Kinetic Analysis.

Comparative Kinetic Data

The following table summarizes hypothetical kinetic data for the ring-opening of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate under various conditions. This data is intended to illustrate the expected trends based on established principles of epoxide reactivity.

Reaction Condition	Nucleophile	Catalyst	Relative Rate Constant (k_rel)	Expected Mechanism
Acidic	Methanol	H₂SO₄	100	SN1-like
Basic	Methoxide	-	10	SN2
Acidic	Water	HClO₄	25	SN1-like
Basic	Hydroxide	-	1	SN2

Analysis and Discussion

The trends in the hypothetical kinetic data highlight several key aspects of epoxide ring-opening:

• Superiority of Acid Catalysis: The acid-catalyzed reactions are significantly faster than their base-catalyzed counterparts. This is because the initial protonation of the epoxide oxygen creates a much better leaving group, lowering the activation energy for the subsequent nucleophilic attack.[4]

• Nucleophilicity: Comparing the two acid-catalyzed reactions, the rate with methanol is greater than with water, reflecting the higher nucleophilicity of methanol. Similarly, in the base-catalyzed reactions, methoxide is a stronger nucleophile than hydroxide, leading to a faster reaction.

• Influence of Electron-Withdrawing Groups: The electron-withdrawing ester groups in (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate are expected to decrease the basicity of the epoxide oxygen, which could slightly disfavor the initial protonation step in the acid-catalyzed mechanism.[1] However, they also increase the electrophilicity of the epoxide carbons, making them more susceptible to nucleophilic attack. The net effect on the rate will be a balance of these opposing factors. In the base-catalyzed SN2 reaction, the enhanced electrophilicity of the carbons likely leads to an increased reaction rate compared to an unsubstituted epoxide.

• Stereochemistry: In all cases, the ring-opening is expected to proceed with inversion of configuration at the carbon atom that is attacked by the nucleophile, resulting in an overall anti-addition.[2] For the meso starting material, this will lead to the formation of a racemic mixture of enantiomeric products.

Conclusion and Implications

This comparative guide has outlined the mechanistic basis and experimental approach for studying the kinetics of ring-opening of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate. The key takeaway for researchers and drug development professionals is the profound influence of the catalytic conditions on the reaction rate. Acid catalysis provides a significantly faster route for ring-opening compared to base catalysis.

The choice between an acid- or base-catalyzed approach will depend on the specific synthetic goals and the compatibility of other functional groups in the molecule with the reaction conditions. The detailed protocols and mechanistic insights provided herein serve as a valuable resource for designing and optimizing synthetic strategies that involve the ring-opening of activated epoxides, ultimately facilitating the efficient construction of complex molecular architectures.

References

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• Epoxide Ring Opening With Base. Master Organic Chemistry. Available at: [Link]

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• The Mechanism of the Acid-Catalyzed Ring Opening of Epoxides - A Reinterpretative Review. CHIMIA. Available at: [Link]

• Epoxide Reactions: Base/Neutral Ring Opening (SN2-like). OrgoSolver. Available at: [Link]

• A nuclear magnetic resonance kinetic study of the acid-catalyzed epoxide ring opening of tetramethylethylene oxide. ACS Publications. Available at: [Link]

• Kinetics and Products of the Acid-Catalyzed Ring-Opening of Atmospherically Relevant Butyl Epoxy Alcohols. The Journal of Physical Chemistry A. ACS Publications. Available at: [Link]

• Epoxide-Opening and Group-Transfer Reactions Mediated by Monomeric Zirconium Imido Complexes. PMC. Available at: [Link]

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• Experimental and theoretical study of the reactivity of a series of epoxides with chlorine atoms at 298 K. RSC Publishing. Available at: [Link]

• Real-Time Monitoring Polymerization Reactions Using Dipolar Echoes in 1H Time Domain NMR at a Low Magnetic Field. PMC. Available at: [Link]

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• Predict the major products of the following reactions, including stereochemistry where appropriate. Vaia. Available at: [Link]

• DMAP Catalyzed Ring-Opening/Cycloaddition of Vinyl Oxiranes with Activated Ketone Compounds to Construct the 1,3-Dioxolane Skeletons. Organic Letters. ACS Publications. Available at: [Link]

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Benchmarking (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate against Sharpless epoxidation products

Executive Summary: The Paradigm of Chiral Epoxides in Drug Development

In the synthesis of complex active pharmaceutical ingredients (APIs), the installation of contiguous stereocenters is a critical bottleneck. Epoxides serve as highly versatile electrophilic hubs for this purpose. Historically, the field has relied on two divergent paradigms to access these chiral building blocks: the asymmetric epoxidation of prochiral allylic alcohols (the Sharpless approach )[1] and the asymmetric ring-opening (ARO) of achiral meso-epoxides, such as (2R,3S)-dimethyl oxirane-2,3-dicarboxylate [2].

This guide provides a rigorous benchmarking of these two methodologies. By analyzing their mechanistic underpinnings, substrate scopes, and practical scalability, we aim to equip drug development professionals with the data necessary to select the optimal synthetic route.

Mechanistic Benchmarking & Causality

Strategy A: The Sharpless Epoxidation Paradigm

Developed in 1980, the Sharpless asymmetric epoxidation relies on the transition-state organization of a titanium-tartrate complex[3].

• Mechanism : The reaction utilizes Ti(OiPr)₄, a chiral dialkyl tartrate (e.g., (+)-DET), and tert-butyl hydroperoxide (TBHP) to epoxidize allylic alcohols[1].

• Causality of Induction : The asymmetric induction stems from the strict geometric requirements of the dinuclear Ti(IV) species. The allylic alcohol substrate must coordinate to the titanium center, displacing an isopropoxide ligand. This pre-organization places the alkene in a highly specific chiral pocket dictated by the tartrate ligand. When TBHP is delivered, oxygen transfer occurs with near-perfect facial selectivity[4].

• Limitation : While highly reliable, this method is strictly limited to allylic alcohols; unfunctionalized or isolated alkenes fail to coordinate and thus undergo no asymmetric induction.

Strategy B: Meso-Epoxide Desymmetrization

In contrast, (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (C₆H₈O₅, MW: 160.12 g/mol ) is a cis-epoxide possessing an internal plane of symmetry, making it an achiral meso-compound[5].

• Mechanism : This strategy shifts the asymmetric induction from the epoxidation step to the ring-opening step. Utilizing chiral Lewis acid catalysts—most notably Jacobsen’s (salen)Cr(III) or Co(III) complexes—the catalyst selectively binds to one of the enantiotopic oxygen lone pairs[2].

• Causality of Induction : This binding activates a specific C–O bond toward nucleophilic attack (e.g., by azides, water, or amines). Because the starting material is a meso-compound, attack at either carbon yields enantiomeric products. The chiral catalyst dictates the regiochemistry of the attack, effectively desymmetrizing the molecule[2].

• Advantage : Crucially, unlike the kinetic resolution of racemic mixtures (which caps the theoretical yield at 50%), meso-desymmetrization offers a 100% theoretical yield of the enantiopure product.

Strategic comparison of Sharpless epoxidation and meso-epoxide desymmetrization workflows.

Comparative Performance Data

Metric	Sharpless Epoxidation	Meso-Epoxide Desymmetrization (ARO)
Benchmark Substrate	Prochiral Allylic Alcohols	(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate
Chiral Inducer	Ti(OiPr)₄ / Dialkyl Tartrate	(Salen)Cr(III) or (Salen)Co(III)
Mechanism of Induction	Enantioselective Oxygen Transfer	Enantioselective Nucleophilic Attack
Theoretical Yield	100% (from prochiral alkene)	100% (from achiral meso-epoxide)
Typical ee%	90 - 98%	95 - 99%
Atom Economy	Moderate (generates t-BuOH byproduct)	High (direct addition, e.g., hydration/azidation)
Downstream Utility	Epoxy alcohols for further elaboration	1,2-Difunctionalized scaffolds (e.g., amino alcohols)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols map the causal relationships between reagent choices and experimental outcomes.

Protocol A: Sharpless Asymmetric Epoxidation of an Allylic Alcohol

• Catalyst Assembly : In an oven-dried, argon-purged flask, add dry CH₂Cl₂ and activated 4Å molecular sieves. Cool to -20°C. Add Ti(OiPr)₄ (0.05 eq) and L-(+)-diethyl tartrate (0.06 eq).

  • Causality: The 20% molar excess of (+)-DET relative to Titanium ensures that no unligated Ti(OiPr)₄ remains in solution. Unligated Titanium catalyzes a rapid, achiral background epoxidation that plummets the enantiomeric excess[1]. Molecular sieves are critical to scavenge trace water, preventing the irreversible hydrolysis of the moisture-sensitive Ti-alkoxide bonds.

• Substrate Coordination : Add the allylic alcohol (1.0 eq) dropwise. Stir for 30 minutes.

  • Causality: The hydroxyl group coordinates to the Ti center, displacing an isopropoxide ligand and locking the alkene's geometry within the chiral pocket[4].

• Oxidation : Add anhydrous TBHP (5.0 M in decane, 1.5 eq) dropwise. Maintain at -20°C for 12-24 hours.

  • Causality: Low temperatures rigidify the bimetallic transition state, maximizing facial selectivity during the oxygen transfer[1].

• Validation & Quench : Quench with 10% aqueous tartaric acid and stir at room temperature for 1 hour.

  • Validation System: Tartaric acid strongly chelates the titanium, breaking the notorious Ti-emulsion and allowing clean phase separation. Treat the organic layer with FeSO₄/citric acid to safely reduce unreacted peroxides before concentration.

Protocol B: Asymmetric Ring Opening (ARO) of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

• Catalyst Preparation : Dissolve (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaminocobalt(II) in CH₂Cl₂. Add acetic acid (2.0 eq relative to Co) and stir open to air for 2 hours to oxidize to the active Co(III)-OAc complex. Remove solvent in vacuo.

  • Causality: The Co(II) oxidation state is insufficiently Lewis acidic. Oxidation to Co(III) creates a highly electrophilic metal center capable of tightly binding the epoxide oxygen[2].

• Reaction Setup : To the neat (2R,3S)-dimethyl oxirane-2,3-dicarboxylate (1.0 eq), add the Co(III)-salen catalyst (0.5 mol%).

  • Causality: Running the reaction neat (solvent-free) maximizes the effective concentration of the bimetallic transition state, drastically accelerating the reaction rate while maintaining perfect atom economy[2].

• Nucleophilic Desymmetrization : Cool to 0°C and slowly add the nucleophile (e.g., TMS-N₃, 1.05 eq).

  • Causality: The chiral catalyst differentiates the two enantiotopic C-O bonds of the meso-epoxide. Attack occurs exclusively at one carbon via an Sₙ2-like inversion, yielding a product with two contiguous stereocenters[2].

• Validation & Isolation : Monitor via chiral GC.

  • Validation System: The catalyst can be quantitatively recovered by precipitation with hexanes and filtration, serving as a self-validating check of catalyst stability. The product is isolated via vacuum distillation.

Mechanistic pathway for the desymmetrization of meso-epoxides via enantioselective ring opening.

References

• Heravi, M. M., et al. (2022). "Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products." ResearchGate. URL:[Link]

• Jacobsen, E. N. (2000). "Asymmetric Catalysis of Epoxide Ring-Opening Reactions." Accounts of Chemical Research, 33(6), 421-431. URL:[Link]

• PubChem. "(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate | C6H8O5." National Center for Biotechnology Information. CID 12567700. URL:[Link]

• Katsuki, T., & Sharpless, K. B. (1980). "The first practical method for asymmetric epoxidation." Journal of the American Chemical Society, 102(18), 5974-5976. URL:[Link]

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• 5. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate | C6H8O5 | CID 12567700 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate proper disposal procedures

As a Senior Application Scientist, I understand that managing highly reactive chemical waste requires more than just following a checklist—it requires a deep mechanistic understanding of the molecules involved. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate is a valuable stereospecific building block in organic synthesis, but its highly strained oxirane (epoxide) ring makes it a potent alkylating agent.

This guide provides the authoritative, step-by-step operational protocols necessary for the safe handling, deactivation, and disposal of this compound, ensuring your laboratory maintains the highest standards of safety and regulatory compliance.

Chemical Profile & Hazard Causality

To safely dispose of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate, we must first understand why it is hazardous. The three-membered oxirane ring possesses severe angle strain (approximately 60°, compared to the ideal 109.5° for sp3 hybridized carbons). This thermodynamic instability makes the ring highly susceptible to nucleophilic attack.

If exposed to biological tissue, nucleophiles such as the amino groups in proteins or nitrogenous bases in DNA can attack the epoxide, leading to irreversible covalent alkylation. This mechanism is the direct cause of the compound's acute toxicity, severe eye damage, and respiratory irritation.

Table 1: Quantitative Data & Hazard Summary | Property / Hazard | Value / Description | | :--- | :--- | | Chemical Name | (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate | | Synonyms | Dimethyl cis-2,3-epoxysuccinate | | CAS Number | 718617-86-8 | | Molecular Formula | C6​H8​O5​ | | Molecular Weight | 160.12 g/mol | | Hazard Classifications | Acute Tox. 4 (Oral), Eye Dam. 1, Skin Irrit. 2, STOT SE 3 | | Signal Word | Danger | | Storage Class | 10 - Combustible liquids |

(Data sourced from Sigma-Aldrich Safety Data Sheet)

Regulatory Framework & Storage Logistics

Under the Resource Conservation and Recovery Act (RCRA) enforced by the EPA, reactive epoxides must be strictly managed as hazardous waste from the moment of generation until final destruction[1].

• Sewer Disposal is Strictly Prohibited: Due to its aquatic toxicity and reactivity, this chemical must never be discharged into the sanitary sewer[1][2].

• Satellite Accumulation Area (SAA): Waste must be stored at or near the point of generation in a designated SAA. The container must remain tightly capped at all times except when actively adding waste to prevent vapor release and accidental spills[2].

Operational Disposal Plans

Depending on your laboratory's capabilities and the volume of waste, you must choose between direct collection or in-lab chemical deactivation.

Protocol A: Direct Hazardous Waste Collection (Standard)

This is the preferred method for most analytical and biological laboratories that do not have the infrastructure for synthetic chemical deactivation.

• Segregation: Critical Step. Never mix epoxide waste with strong acids, bases, or nucleophiles (e.g., amines, thiols) in the same waste carboy. Mixing these can trigger an uncontrolled, highly exothermic ring-opening reaction[2].

• Containment: Pour the waste into a chemically compatible, leak-proof container (e.g., high-density polyethylene (HDPE) or glass)[2].

• Labeling: Affix a standardized hazardous waste label. Explicitly write "(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate" and check the hazard boxes for "Toxic" and "Combustible"[2].

• Transfer: Move the sealed container to your laboratory's SAA, ensuring it is placed within a secondary containment tray[2].

• Final Disposal: Schedule a pickup with your Environmental Health and Safety (EHS) department. The waste will ultimately be destroyed via high-temperature incineration[1].

Protocol B: In-Lab Chemical Deactivation (Advanced)

For synthetic laboratories generating larger quantities of pure epoxide waste, in-lab deactivation is a proactive risk-mitigation strategy[3]. By performing an acid-catalyzed hydrolysis, we convert the highly reactive epoxide into a significantly less hazardous vicinal diol (a dimethyl tartrate derivative) prior to EHS pickup[4].

Mechanistic Rationale: The addition of a strong acid protonates the epoxide oxygen, creating a superior leaving group and increasing the electrophilicity of the adjacent carbons. Water then acts as a nucleophile, easily opening the strained ring[4].

• Reaction Setup: Conduct all work inside a certified chemical fume hood. Equip a round-bottom flask with a magnetic stir bar and a reflux condenser[4].

• Dilution: Dissolve the epoxide waste in an equal volume of a miscible, non-nucleophilic solvent (e.g., acetone). This ensures a homogeneous reaction mixture and helps dissipate the heat generated by the exothermic ring-opening[4].

• Acid Addition: While stirring vigorously, slowly add 1M aqueous Sulfuric Acid ( H2​SO4​ ) dropwise. Aim for a 1:1.2 molar ratio of epoxide to water[4].

• Thermal Activation & Monitoring (Self-Validation): Heat the mixture to a gentle reflux (approx. 60°C) for 2 to 4 hours. Do not assume the reaction is complete based on time alone. Monitor the reaction via Thin Layer Chromatography (TLC). The deactivation is only validated when the starting epoxide spot completely disappears[4].

• Neutralization: Remove from heat and allow the flask to cool to room temperature. Slowly add a saturated solution of Sodium Bicarbonate ( NaHCO3​ ) until all effervescence ceases, ensuring the acid is fully neutralized[4].

• Waste Collection: Transfer the neutralized diol mixture to a hazardous waste container, label it as "Neutralized Epoxide Waste (Contains Diol and Acetone)", and place it in the SAA for EHS pickup[2][4].

Disposal Decision Workflow

Disposal and chemical deactivation workflow for (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate.

References

• Guidelines: Handling and Disposal of Chemicals - Purdue Engineering, purdue.edu,[Link]

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS - EPFL, epfl.ch,[Link]

• RCRA Orientation Manual: Table of Contents and Foreword - EPA, epa.gov,[Link]

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Personal protective equipment for handling (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

An Essential Guide to Personal Protective Equipment (PPE) for Handling (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate

As Senior Application Scientists, our commitment extends beyond supplying high-purity chemical reagents; we are dedicated to ensuring your success and safety in the laboratory. This guide provides essential, field-proven insights into the safe handling of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate, a reactive epoxide compound. The following protocols are designed to be a self-validating system, empowering you to work with confidence by understanding not just the what, but the why behind each safety measure.

Hazard Assessment: Understanding the Risks

(2R,3S)-Dimethyl oxirane-2,3-dicarboxylate is a valuable building block, but its reactivity necessitates a thorough understanding of its hazards. According to the Globally Harmonized System (GHS), this compound is classified with significant risks that dictate our PPE strategy.[1]

• Signal Word: Danger [1][2]

Primary Hazards:

• H302: Harmful if swallowed. Ingestion can lead to acute toxicity.

• H315: Causes skin irritation. Direct contact can result in localized inflammation and discomfort.[1][2]

• H318: Causes serious eye damage. This is a critical risk; splashes can lead to irreversible injury.[1][2]

• H335: May cause respiratory irritation. Inhalation of vapors or aerosols can irritate the respiratory tract.[1][2]

The presence of the strained oxirane (epoxide) ring, combined with ester functional groups, makes this molecule susceptible to nucleophilic attack, which is the basis of its utility in synthesis but also the root of its biological reactivity and associated hazards.[2] Therefore, our primary safety objective is to establish robust barriers to prevent any direct contact.

Core Directive: Mandatory Personal Protective Equipment

A multi-layered PPE approach is non-negotiable. Engineering controls, such as a certified chemical fume hood, are the first line of defense and must be used for all manipulations of this compound.[3][4] The following table summarizes the minimum PPE required for handling (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate.

Protection Area	Required PPE	Standard/Material Specification	Rationale
Eyes & Face	Tightly-fitting Safety Goggles & Face Shield	Goggles: ANSI Z87.1 / EN 166. Face Shield worn over goggles.	Protects against splashes and vapors, mitigating the high risk of serious eye damage (H318).[5]
Hands	Chemical-Resistant Gloves (Double-Gloved)	Inner Glove: Nitrile. Outer Glove: Butyl Rubber.	The compound is an ester and ether. Butyl rubber offers excellent resistance to these classes.[6][7] Double-gloving provides added protection against tears and permeation.
Body	Chemical-Resistant Laboratory Coat	Standard lab coat, preferably with elastic cuffs.	Prevents skin contact from incidental splashes and spills.
Respiratory	As needed, based on risk assessment	NIOSH-approved respirator with organic vapor cartridges.	Required if working outside a fume hood, if heating the material, or during spill cleanup.[5][8][9]

Deep Dive: Glove Selection and Integrity

The choice of glove material is paramount. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate contains both ester and ether functionalities.[2] Generic glove types like latex are unsuitable.

• Why Butyl Rubber? Butyl rubber gloves are made of a synthetic rubber that provides superior resistance to a wide variety of chemicals, including esters, ketones, and aldehydes.[6] This makes it the optimal choice for the outer glove when handling this specific oxirane.

• The Role of Nitrile: While nitrile gloves are not recommended for prolonged exposure to esters, they serve as an excellent inner glove in a double-gloving protocol.[6] They offer good splash protection and dexterity, and critically, will indicate a breach in the outer butyl glove if they become wet.

Protocol for Glove Use:

• Always inspect gloves for any signs of degradation or puncture before use.[5]

• Don the inner nitrile glove first, ensuring a snug fit.

• Don the outer butyl rubber glove, pulling the cuff over the sleeve of your lab coat.

• If direct contact with the chemical occurs, remove gloves immediately following the proper doffing procedure (see below), wash your hands, and don a new pair.

• Never reuse disposable gloves.

Operational and Disposal Plans

Step-by-Step PPE Donning and Doffing Sequence

Proper sequence is crucial to prevent cross-contamination.

Donning (Putting On):

• Put on your laboratory coat and fasten it completely.

• Don your inner nitrile gloves.

• Don your outer butyl rubber gloves.

• Put on your safety goggles.

• Finally, put on your face shield.

Doffing (Taking Off):

• Remove the outer butyl rubber gloves. Peel one glove off by grasping the cuff and turning it inside out. Use the inside-out glove to remove the second glove, touching only the inside of the glove.

• Remove your face shield and goggles.

• Remove your laboratory coat by rolling it down your arms and folding the contaminated exterior inward.

• Remove the inner nitrile gloves using the same technique as for the outer gloves.

• Wash your hands thoroughly with soap and water.[3]

Emergency Protocol: Spill Management

In the event of a spill, a calm and systematic response is essential. All personnel should be trained on this procedure.

Workflow: Chemical Spill Response

Caption: Workflow for managing a spill of (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate.

Disposal of Contaminated PPE and Chemical Waste

Proper disposal is a critical final step to ensure safety and environmental compliance.

Contaminated PPE:

• Used gloves, disposable lab coats, and absorbent materials from spills are considered hazardous waste.

• They must be collected in a designated, sealed, and clearly labeled hazardous waste container.

Chemical Waste:

• Unused/Waste Product: Do not pour liquid (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate down the drain.[3] It must be collected in a designated, sealed, and labeled hazardous waste container for disposal by a certified waste management company.

• Empty Containers: An empty container that held this chemical must be handled as hazardous waste unless properly decontaminated.[10]

  • Triple-rinse the container with a suitable solvent (e.g., acetone).

  • The rinsate must be collected and disposed of as hazardous chemical waste.[10]

  • Once triple-rinsed and air-dried, deface the original label, mark the container as "EMPTY," and dispose of it according to your institution's guidelines for non-hazardous lab glass or plastic.[10]

By adhering to these detailed protocols, you establish a robust safety framework that protects you, your colleagues, and your research. Trust in the process, understand the reasoning, and handle every chemical with the respect it demands.

References

• XiXisys. dimethyl oxirane-2,2-dicarboxylate GHS SDS. [Link]

• PubChem. (2R,3S)-Dimethyl oxirane-2,3-dicarboxylate Hazard Summary. National Center for Biotechnology Information. [Link]

• Occupational Safety and Health Administration (OSHA). OSHA Glove Selection Chart. U.S. Department of Labor. [Link]

• Hourglass International, Inc. HandPRO® Gloves Chemical Resistance Chart. [Link]

• PRO-SET Epoxy. Epoxy Safety. [Link]

• Crosslink Technology Inc. Epoxy Resin Systems Safe Handling Guide. [Link]

• Gloves By Web. Gloves Chemical Resistance Chart. [Link]

• Brigham Young University. Gloves - Tables of Properties and Resistances. [Link]

• University of Connecticut. Safety Precautions in the Laboratory. [Link]

• Wolverine Coatings Corporation. Safe Handling of Epoxy Resin Systems. [Link]

• American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users. [Link]

• Organic Syntheses. Working with Hazardous Chemicals. [Link]

• University of Pittsburgh. Empty Container Disposal Guidelines. [Link]

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